D-Gluconic acid calcium salt, hydrate

Core Science & Biosynthesis

D-Gluconic Acid Calcium Salt, Hydrate: A Comprehensive Technical Whitepaper

Executive Summary

D-Gluconic acid calcium salt, hydrate—commonly referred to as calcium gluconate monohydrate—is a critical active pharmaceutical ingredient (API) and nutritional supplement utilized extensively in clinical and biochemical settings. As a primary intravenous calcium donor, it is the gold standard for managing acute hypocalcemia, counteracting magnesium toxicity, and stabilizing the myocardium during hyperkalemic emergencies[1]. This whitepaper provides an in-depth analysis of its physicochemical properties, the thermodynamics of its aqueous supersaturation, pharmacological mechanisms, and rigorous analytical methodologies required for quality control.

Physicochemical Profiling & Structural Elucidation

Calcium gluconate monohydrate consists of one calcium cation (Ca²⁺) coordinated to two D-gluconate anions and one molecule of water[2]. The gluconate moiety is an oxidation product of glucose, providing a highly biocompatible, organic counter-ion that significantly reduces the tissue irritability typically associated with inorganic calcium salts (such as calcium chloride)[3].

The presence of the hydration water is critical to the crystal lattice's stability. Upon heating to approximately 120 °C, the compound begins to decompose rather than sharply melt, a characteristic behavior of heavily hydroxylated organic salts[1].

Table 1: Key Physicochemical Properties of Calcium Gluconate Monohydrate

Property	Quantitative Value / Description
IUPAC Name	Calcium; (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate; hydrate
Molecular Formula	C₁₂H₂₄CaO₁₅ (or C₁₂H₂₂CaO₁₄·H₂O)
Molecular Weight	448.39 g/mol
CAS Registry Number	66905-23-5 (Monohydrate)
Melting Point	120 °C (Decomposes)
Aqueous Solubility	~33.3 g/L (3.33%) at 25 °C
Elemental Calcium Content	9.3% by weight
pH (5% w/v aqueous)	6.0 to 8.0

Aqueous Thermodynamics & Supersaturation Mechanics

A defining challenge in the pharmaceutical formulation of calcium gluconate is its moderate aqueous solubility (~3.3 g/100 mL at room temperature)[4]. However, the standard clinical intravenous formulation is a 10% (100 mg/mL) solution[3]. This means the standard IV injection is a highly supersaturated solution that is thermodynamically unstable and prone to spontaneous precipitation.

To resolve this, formulation scientists employ a co-solute stabilization strategy. Calcium saccharate tetrahydrate is added at a concentration of approximately 0.46% w/v[3]. Causality: The saccharate anion acts as a crystallization inhibitor. By competitively hydrogen-bonding with the gluconate molecules and disrupting the critical nucleus formation of calcium gluconate crystals, calcium saccharate widens the metastable zone of the solution, allowing the 10% concentration to remain clear and stable for years.

Protocol 1: Formulation of Stabilized 10% Calcium Gluconate Injection

This protocol describes the creation of a self-validating, stabilized supersaturated solution.

Step 1: Solvent Preparation & Kinetic Solubilization Heat Water for Injection (WFI) to 60 °C. Causality: Elevated thermal energy increases kinetic solubility, allowing the supersaturated concentration to dissolve without immediate nucleation. Step 2: Excipient Addition Dissolve 4.6 mg/mL of calcium saccharate tetrahydrate into the heated WFI. Ensure complete dissolution before proceeding. Step 3: API Integration Gradually add 94 mg/mL of calcium gluconate monohydrate under continuous, high-shear agitation. Note: The combined elemental calcium from both salts yields approximately 9.3 mg/mL (0.465 mEq/mL)[3]. Step 4: pH Optimization Adjust the pH to a strict range of 6.0 to 8.2 using dilute Hydrochloric Acid or Sodium Hydroxide[5]. Causality: Maintaining this pH prevents the acid-catalyzed hydrolysis of the gluconate chain and minimizes the risk of base-catalyzed precipitation of calcium hydroxide. Step 5: Sterilization Filter the solution through a 0.22 µm polyethersulfone (PES) membrane into sterile vials. Step 6: Self-Validation (Stress Testing) To validate the stability of the supersaturated system, subject a statistical sample of the batch to three freeze-thaw cycles (-20 °C to 25 °C). The system is validated if visual inspection and sub-visible particulate counting confirm the absolute absence of crystallization.

Pharmacological Mechanisms: Membrane Stabilization

While calcium gluconate is used to treat hypocalcemia, its most critical emergency application is the cardioprotection of patients with severe hyperkalemia[1].

Causality: Elevated extracellular potassium (hyperkalemia) reduces the resting membrane potential of cardiomyocytes, making it less negative and bringing it dangerously close to the threshold potential. This causes increased excitability and lethal arrhythmias. Intravenous calcium gluconate does not lower serum potassium levels. Instead, the influx of Ca²⁺ raises the threshold potential, restoring the normal gradient between the resting potential and the threshold, thereby stabilizing the myocardium[6].

Figure 1: Pharmacological mechanism of calcium gluconate in stabilizing cardiomyocyte membranes.

Analytical Methodologies & Quality Control

Accurate quantification of calcium gluconate is mandatory for release testing. While HPLC-UV can be used to quantify the gluconate moiety, the compendial gold standard for assaying the active calcium content is Complexometric Titration using Disodium Edetate (EDTA).

Figure 2: Complexometric titration workflow for the quantitative assay of calcium gluconate.

Protocol 2: Complexometric Titration Assay for Calcium Quantification

This protocol provides a self-validating volumetric analysis to ensure the API meets the 99.0% – 101.0% purity specification[7].

Step 1: Standardization of 0.05 M EDTA (Self-Validation Step) Before sample analysis, standardize the 0.05 M EDTA solution against a primary standard of NIST-traceable Calcium Carbonate (CaCO₃). Causality: EDTA solutions can degrade or shift in molarity over time; standardizing against an absolute reference ensures the titrant's exact concentration is known, validating all subsequent calculations. Step 2: Sample Preparation Accurately weigh approximately 500 mg of the dried calcium gluconate monohydrate sample. Dissolve completely in 50 mL of warm deionized water. Step 3: pH Adjustment Add 5 mL of Ammonia-Ammonium Chloride buffer (pH 10). Causality: EDTA forms the most stable 1:1 complex with Ca²⁺ at a strict pH of 10. If the pH drops, the chelation efficiency decreases; if it rises too high, calcium hydroxide may precipitate. Step 4: Indicator Addition Add 0.1 g of Hydroxynaphthol blue indicator. The solution will turn a deep pink/red, indicating the presence of free Ca²⁺ ions. Step 5: Titration Titrate slowly with the standardized 0.05 M EDTA solution. The endpoint is reached when the solution transitions from pink to a pure, distinct blue, indicating that 100% of the calcium ions have been chelated by the EDTA. Step 6: Calculation Calculate the percentage of calcium gluconate. Each mL of 0.05 M EDTA is equivalent to 22.42 mg of calcium gluconate monohydrate. The system is validated if duplicate runs yield a Relative Standard Deviation (RSD) of < 1.0%.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 23724989, Calcium gluconate monohydrate." PubChem,[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9290, Calcium Gluconate." PubChem,[Link]

• RxList. "Calcium Gluconate: Uses, Dosage, Side Effects." RxList,[Link]

• Wikipedia. "Calcium gluconate." Wikipedia, The Free Encyclopedia,[Link]

• U.S. Food and Drug Administration. "NDA 210906 Multi-Discipline Review (Calcium Gluconate Injection)." FDA,[Link]

Sources

• 1. Calcium gluconate - Wikipedia [en.wikipedia.org]
• 2. Calcium gluconate monohydrate | C12H24CaO15 | CID 23724989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Calcium Gluconate (Calcium Gluconate): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 4. Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. pdf.hres.ca [pdf.hres.ca]
• 7. spectrumchemical.com [spectrumchemical.com]

Synthesis and Purification of D-Gluconic Acid Calcium Salt, Hydrate: A Technical Whitepaper

Executive Summary & Mechanistic Overview

D-Gluconic acid calcium salt, hydrate (Calcium Gluconate Monohydrate, C12​H22​CaO14​⋅H2​O ) is a foundational compound in pharmaceutical formulations, cell culture media, and analytical chemistry[1]. The synthesis of this compound fundamentally relies on the precise oxidation of the C1 aldehyde group of D-glucose to a carboxyl group, followed by a stoichiometric neutralization with a calcium source[2].

Historically, laboratory-scale synthesis relied on harsh chemical oxidants like bromine water, necessitating toxic lead carbonate for downstream bromide removal[3]. Modern application science has abandoned these classical routes in favor of highly selective, green methodologies. As an application scientist, the primary objective is not merely to synthesize the compound, but to engineer a reaction environment that inherently prevents over-oxidation (e.g., to glucaric acid) and strictly controls the hydration state of the final crystal lattice.

Mechanistic Pathways & Causality in Synthesis

The Enzymatic Route: Precision and Self-Buffering

The gold standard for high-purity laboratory synthesis is the enzymatic oxidation of D-glucose using a dual-enzyme system of Glucose Oxidase (GOX) and Catalase[4].

The Causality of the Dual-Enzyme System: GOX specifically oxidizes the β -D-glucopyranose anomer to D-glucono- δ -lactone, which subsequently hydrolyzes into D-gluconic acid[2]. However, this oxidation generates hydrogen peroxide ( H2​O2​ ) as a stoichiometric byproduct. If left in the system, H2​O2​ rapidly denatures GOX. The mandatory inclusion of Catalase decomposes H2​O2​ into water and oxygen, continuously regenerating the oxidative capacity of the system and protecting the GOX enzyme[2][4].

The Causality of Calcium Carbonate ( CaCO3​ ): While calcium hydroxide ( Ca(OH)2​ ) can neutralize gluconic acid, CaCO3​ is the superior choice for enzymatic synthesis. CaCO3​ acts as an insoluble, self-regulating buffer. It maintains the reaction medium at a pH of 5.5–6.5, which is the optimal catalytic window for GOX[5]. Furthermore, keeping the pH strictly below 7.0 prevents the alkaline isomerization of glucose into fructose, a common impurity in poorly controlled syntheses[2].

Enzymatic oxidation of D-glucose and subsequent neutralization to calcium gluconate.

Phase Transfer Catalysis (PTC): The Chemical Alternative

For laboratories lacking bioreactor infrastructure, Phase Transfer Catalysis (PTC) offers a robust chemical alternative. Using catalytic amounts of TEMPO and a quaternary ammonium salt (e.g., Tetrabutylammonium bromide), aqueous sodium hypochlorite can selectively oxidize glucose at 10°C[6]. The PTC facilitates ionic migration across immiscible phases, drastically improving reaction kinetics without the heavy metal burden of classical bromine methods[6].

Experimental Methodologies: Self-Validating Protocols

The following protocols are designed as self-validating systems, meaning the reaction provides intrinsic analytical feedback to the scientist to confirm stage completion.

Protocol 1: Enzymatic Synthesis & In Situ Chelation

Objective: Synthesize high-purity calcium gluconate via aerobic enzymatic oxidation.

• Substrate Preparation: Dissolve 100 g of anhydrous D-glucose in 500 mL of deionized water in a jacketed reactor. Equilibrate the temperature to 30°C (±2°C)[4].

• Buffer & Calcium Source Addition: Suspend 28 g of finely powdered CaCO3​ (slight excess of the required 25 g stoichiometric equivalent) into the solution.

• Enzyme Inoculation: Introduce a commercial GOX/Catalase preparation (e.g., Hyderase) at a concentration of 0.1% w/w relative to glucose[4].

• Aeration & Reaction: Initiate continuous sparging with sterile air or pure O2​ . Maintain agitation at 300 RPM.

• Self-Validation Checkpoint: Monitor the effervescence of CO2​ . The oxidation of glucose produces gluconic acid, which immediately reacts with the suspended CaCO3​ , releasing CO2​ . The reaction is deemed complete when CO2​ evolution ceases entirely and the pH stabilizes at approximately 6.0.

• Enzyme Inactivation: Heat the reactor to 85°C for 15 minutes to denature the enzymes and fully dissolve the formed calcium gluconate[7]. Filter the hot solution immediately to remove unreacted CaCO3​ .

Protocol 2: Rapid Synthesis via Glucono- δ -lactone (GDL) Hydrolysis

Objective: A rapid, high-yield laboratory shortcut bypassing the oxidation step.

• Hydrolysis: Dissolve 89 g (0.50 mol) of Glucono- δ -lactone (GDL) in 700 mL of purified water at 80–85°C[8].

• Self-Validation Checkpoint: Monitor the pH. The GDL will spontaneously hydrolyze into gluconic acid. The hydrolysis is complete when the solution becomes entirely transparent and the pH drops to a stable 1.1–1.5[9].

• Chelation: Slowly add 25 g (0.25 mol) of CaCO3​ in small portions over 1 hour to manage the vigorous CO2​ evolution[8][9].

• Equilibration: Maintain heating at 80°C for an additional 1.5 hours until the pH stabilizes at 6.0–6.5, indicating complete neutralization[8][9].

Purification and Crystallization Kinetics

The most critical phase of the workflow is the isolation of the specific monohydrate polymorph. Calcium gluconate exhibits complex hydration dynamics dictated by pH and temperature.

Causality in Hydration Control: To force the crystal lattice to adopt the monohydrate form, the mother liquor must be strictly maintained at a pH of 6.0–6.5[9]. If the pH drifts into the alkaline range (8.5–9.5), or if the solution is concentrated at excessively high temperatures (85-90°C) with a high relative density (1.05-1.20), the system will thermodynamically favor the anhydrous form[7][9].

Crystallization Protocol:

• Concentration: Concentrate the filtered, hot mother liquor in vacuo at 60–70°C until a thin syrup is formed[3][7].

• Controlled Cooling: Cool the solution gradually to 30–40°C and introduce 0.1% w/w calcium gluconate monohydrate seed crystals[8].

• Kinetic Agitation: Continue cooling to 10–20°C while maintaining a strict stirring frequency of 20 ± 1 Hz for 8–12 hours[8].

  • Causality Checkpoint: This specific agitation frequency prevents localized supersaturation, which causes crystal agglomeration and "slurry coating" (trapping of impure mother liquor within the crystal lattice)[8].

• Isolation: Isolate the crystals via centrifugal filtration, wash with ice-cold water, and dry under vacuum at a maximum of 60°C to prevent thermal dehydration of the monohydrate[3][7].

Downstream purification and crystallization workflow for isolating the monohydrate form.

Quantitative Data & Analytical Validation

To compare the efficacy of the methodologies discussed, the following table summarizes the quantitative metrics expected when executing these protocols at a laboratory scale.

Synthesis Methodology	Reagents / Catalysts	Optimal pH	Crystallization Temp	Yield (%)	Primary Impurity Risk
Classical Chemical [3]	Bromine, Lead Carbonate	Neutral	4°C	70 - 75%	Heavy metals (Lead, Bromide)
Enzymatic Oxidation [2][4]	GOX, Catalase, CaCO3​	5.5 - 6.5	10 - 20°C	95 - 98%	Residual proteins (if unfiltered)
PTC Chemical [6]	TEMPO, NaOCl, TBAB	5.4 - 5.8	10 - 20°C	85 - 90%	Quaternary ammonium salts
GDL Hydrolysis [8][9]	Glucono- δ -lactone, CaCO3​	6.0 - 6.5	10 - 20°C	> 98%	Unreacted GDL (if rushed)

Table 1: Comparative metrics of Calcium Gluconate synthesis routes.

Analytical validation of the final monohydrate product should be conducted using Karl Fischer titration to confirm water content (theoretical ~4.03% for monohydrate), and FTIR spectroscopy to verify the presence of the characteristic carboxylate asymmetric stretching band around 1610 cm−1 .

References

• Technical Disclosure Commons. Improved Process for the Preparation of Calcium Gluconate by Phase Transfer Catalysis. [Link]

• PrepChem. Preparation of calcium gluconate. [Link]

• Ruipu Biological. From glucose to calcium gluconate. [Link]

• Beltrame, P., et al. (2004). Aerobic oxidation of glucose I. Enzymatic catalysis. ResearchGate. [Link]

• Hatzinikolaou & Macris (1995). Glucose Oxidase induction and the modelling of Gluconic acid production using Aspergillus Niger. University of Cape Town.[Link]

• Google Patents (CN114369020A).

• QuickCompany. One Pot Scalable Synthesis Of Calcium Gluconate Monohydrate. [Link]

• Google Patents (CN112552167A).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ruipugroup.com [ruipugroup.com]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. open.uct.ac.za [open.uct.ac.za]
• 6. tdcommons.org [tdcommons.org]
• 7. CN114369020A - A kind of preparation method of calcium gluconate anhydrous - Google Patents [patents.google.com]
• 8. CN112552167A - Preparation method of calcium gluconate - Google Patents [patents.google.com]
• 9. One Pot Scalable Synthesis Of Calcium Gluconate Monohydrate And [quickcompany.in]

D-Gluconic Acid Calcium Salt, Hydrate: Mechanistic Dynamics, Cellular Signaling, and Experimental Protocols

As a Senior Application Scientist, I frequently observe researchers defaulting to calcium chloride ( CaCl2​ ) for in vitro and in vivo assays due to its higher elemental calcium concentration. However, a nuanced understanding of D-Gluconic acid calcium salt, hydrate—commonly known as calcium gluconate ( C12​H22​CaO14​⋅nH2​O )—reveals its indispensable role in biological systems. When cellular viability, physiological buffering, and precise ion modulation are paramount, calcium gluconate provides a superior, self-validating matrix for calcium signaling research and therapeutic development.

This whitepaper deconstructs the mechanism of action, electrophysiological impact, and field-proven experimental protocols associated with calcium gluconate.

Pharmacokinetics and Dissociation Dynamics

A persistent misconception in experimental biology is that calcium gluconate requires hepatic metabolism to liberate active ionized calcium ( Ca2+ ). In reality, calcium gluconate undergoes rapid and direct dissociation in plasma or physiological buffers. Intravenous administration or in vitro application yields 100% bioavailability of the dissociated ions 1. The gluconate moiety is a normal product of glucose metabolism, while the liberated Ca2+ immediately contributes to the extracellular ionized calcium pool.

Causality in Salt Selection: While a 10% solution of calcium chloride yields ~27 mg/mL of elemental calcium compared to ~9 mg/mL in a 10% calcium gluconate solution, equimolar additions of both salts to biological matrices result in identical increases in ionized calcium 2. Calcium gluconate is preferred in sensitive in vivo models and delicate cell cultures because the organic gluconate anion is significantly less caustic, reducing the risk of tissue necrosis and osmotic shock compared to the harsh chloride anion.

Mechanism of Action: Cellular Signaling and Electrophysiology

The biological efficacy of calcium gluconate is entirely mediated by the liberated Ca2+ acting as a ubiquitous second messenger and electrophysiological modulator.

Electrophysiological Stabilization (The Hyperkalemia Paradigm): In states of severe hyperkalemia, resting membrane potentials become abnormally depolarized, leading to lethal cardiac arrhythmias. Calcium gluconate does not lower serum potassium; rather, it acts as a direct cardioprotectant 3. The influx of extracellular Ca2+ neutralizes negative charges on the extracellular surface of voltage-gated sodium channels. This shifts the threshold potential to a less negative value (closer to the depolarized resting potential), thereby restoring the normal action potential excitation threshold and stabilizing myocardial conduction.

Intracellular Signaling Cascades: Extracellular calcium provided by calcium gluconate enters the cell via voltage-gated or ligand-gated calcium channels. Once intracellular, Ca2+ binds to sensor proteins like Calmodulin (CaM). The Ca2+ -CaM complex acts as a macromolecular bridge, activating various kinases and channels. Recent studies demonstrate that calcium signaling synergizes with the cAMP pathway to regulate the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), where calmodulin binds directly to the intrinsically disordered regulatory (R) region of CFTR, facilitating critical ion homeostasis 4.

Calcium gluconate dissociation pathways, membrane potential modulation, and signaling cascades.

Quantitative Data: Calcium Salt Comparison

To facilitate precise experimental design, the following table summarizes the physicochemical and biological parameters of calcium gluconate versus calcium chloride.

Parameter	Calcium Gluconate (10% w/v)	Calcium Chloride (10% w/v)	Experimental Implication
Formula	C12​H22​CaO14​⋅H2​O	CaCl2​⋅2H2​O	Gluconate provides an organic carbon source.
Elemental Calcium	~9.3 mg/mL (0.465 mEq/mL)	~27.2 mg/mL (1.36 mEq/mL)	CaCl2​ requires lower volumes for equivalent Ca2+ .
Dissociation Rate	Rapid (Plasma/Buffer)	Rapid (Plasma/Buffer)	Both provide immediate ionized calcium.
Tissue Necrosis Risk	Low (Preferred for peripheral IV)	High (Requires central line)	Gluconate is safer for in vivo peripheral injections.
Osmolarity	~0.68 mOsm/mL	~2.04 mOsm/mL	Gluconate induces less osmotic stress in cell lines.

Experimental Methodologies

Protocol 1: In Vitro Intracellular Calcium Measurement (Fura-2 AM Assay)

To quantify the influx of Ca2+ following calcium gluconate application, ratiometric imaging using Fura-2 AM is the gold standard. This protocol is a self-validating system: utilizing a ratiometric dye eliminates false positives caused by uneven dye loading, cell thickness variations, or photobleaching.

• Cell Seeding: Plate target cells (e.g., HEK293) in a 96-well glass-bottom plate at 1×104 cells/well. Incubate for 24 hours at 37°C, 5% CO2​ .

• Dye Loading: Aspirate media. Incubate cells with 2-5 µM Fura-2 AM in a calcium-free Balanced Salt Solution (BSS) for 45 minutes at room temperature in the dark. (Rationale: The AM ester allows cell permeability; intracellular esterases cleave the AM group, trapping the active dye inside the cell).

• De-esterification & Washing: Wash cells 3x with calcium-free BSS to remove extracellular dye. Incubate for an additional 15 minutes to allow complete de-esterification of intracellular Fura-2 AM.

• Baseline Acquisition: Mount the plate on a fluorescence microscope. Excite at 340 nm (calcium-bound) and 380 nm (calcium-free), recording emission at 510 nm for 1-2 minutes to establish a stable baseline.

• Treatment: Perfuse the chamber with BSS supplemented with the desired concentration of calcium gluconate (e.g., 1.5 mM).

• Data Analysis: Calculate the F340​/F380​ ratio. An increase in the ratio directly correlates to an increase in intracellular [Ca2+] .

Step-by-step experimental workflow for ratiometric intracellular calcium imaging using Fura-2 AM.

Protocol 2: Enhancing Adenoviral Gene Transfer

Calcium gluconate has been uniquely identified as a potent enhancer of adenoviral transduction, outperforming standard formulations 5.

• Mixture Preparation: Combine replication-deficient adenovirus (e.g., Ad5) with 4.5 mg of calcium gluconate in Phosphate Buffered Saline (PBS). (Causality: The interaction between calcium gluconate and the phosphate in PBS forms micro-precipitates that facilitate viral entry independent of the standard coxsackie-adenovirus receptor).

• Incubation: Incubate the virus-calcium gluconate mixture for 30 minutes at room temperature.

• Transduction: Apply the mixture to target cell monolayers (e.g., A549 cells) for 30 minutes.

• Media Replacement: Replace with fresh growth media containing 10% Fetal Calf Serum (FCS).

• Validation: Measure transgene expression (e.g., luciferase or GFP) at 24-48 hours post-transduction. This method is validated to increase gene delivery up to 300-fold in vitro.

References

• Source: FDA.
• Title: A Comparative In Vitro Analysis of Calcium Gluconate and Calcium Chloride Source: Benchchem URL
• Title: Uremia Medication: Calcium Salts, Antidotes, Phosphate binders Source: Medscape Reference URL
• Source: PubMed Central (PMC)
• Source: PubMed Central (PMC)

Sources

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. emedicine.medscape.com [emedicine.medscape.com]
• 4. Synergy of cAMP and calcium signaling pathways in CFTR regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Calcium Gluconate in Phosphate Buffered Saline Increases Gene Delivery with Adenovirus Type 5 - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Role of D-Gluconic Acid Calcium Salt, Hydrate in Advanced Cell Culture

Executive Summary

In mammalian cell culture, biomanufacturing, and stem cell tissue engineering, the precise regulation of intracellular calcium ( [Ca2+]i​ ) is a critical determinant of cell viability, proliferation, and recombinant protein titer. While Calcium Chloride ( CaCl2​ ) has historically served as the default calcium source in basal media, its rapid dissociation kinetics present significant challenges in high-density fed-batch cultures and sensitive primary cell niches.

D-Gluconic acid calcium salt, hydrate (Calcium Gluconate, CAS 66905-23-5) has emerged as a superior, slow-release alternative. By utilizing the bulky, organic gluconate anion as a counter-ion, this formulation prevents rapid spikes in ionized calcium, thereby mitigating calcium-induced cytotoxicity (calcicoptosis)[1] and preventing phosphate precipitation in highly concentrated bioprocessing feeds[2]. This guide explores the mechanistic causality, quantitative advantages, and validated protocols for integrating calcium gluconate into advanced cell culture workflows.

Mechanistic Foundations: The Calcium Paradox in Cell Culture

Overcoming Calcicoptosis and Osmotic Stress

Calcium is a ubiquitous second messenger. However, when cells are exposed to the rapid influx of Ca2+ generated by CaCl2​ , the sudden depolarization of the plasma membrane can overwhelm the endoplasmic reticulum (ER) and mitochondrial buffering capacities. This mitochondrial calcium overload triggers the opening of the mitochondrial permeability transition pore (mPTP), leading to a specific form of regulated cell death known as calcicoptosis [1].

Calcium gluconate circumvents this by acting as a mild chelator. The dissociation constant of the calcium-gluconate complex ensures a steady, low-rate release of free Ca2+ into the extracellular pool. This buffered release allows voltage-gated and transient receptor potential (TRP) channels to internalize calcium at a rate that the ER (via SERCA pumps) can safely sequester, maintaining stable signaling cascades without inducing necrotic stress[3].

Bioprocessing Stability in CHO Cell Cultures

Chinese Hamster Ovary (CHO) cells are the industry standard for biomanufacturing, responsible for producing approximately 84% of approved monoclonal antibodies[4]. In modern fed-batch processes, nutrient feeds are highly concentrated to support massive cell densities (often exceeding 2×107 cells/mL).

When CaCl2​ is used in these concentrated feeds, it rapidly reacts with inorganic phosphates to form insoluble calcium phosphate precipitates, stripping the media of essential nutrients and physically damaging cells[2]. Calcium gluconate's slower dissociation kinetics drastically reduce the risk of precipitation, ensuring that both calcium and phosphate remain bioavailable throughout the multi-week bioproduction run.

Stem Cell Differentiation and PRP Activation

In regenerative medicine, Platelet-Rich Plasma (PRP) is frequently used to supplement stem cell cultures. Activating PRP requires a calcium source to trigger the coagulation cascade and release growth factors. Studies have demonstrated that activating PRP with 10% calcium gluconate (forming PRP-T) effectively induces Vascular Endothelial Growth Factor-A (VEGF-A) expression in human dental pulp stem cells (hDPSCs)[5]. Unlike CaCl2​ , which is a known vesicant that can cause tissue necrosis and cellular toxicity at high local concentrations[6], calcium gluconate provides a biologically gentle activation mechanism that preserves the multipotency and migratory capacity of mesenchymal stem cells[7].

Quantitative Data & Physicochemical Profiling

To make informed formulation decisions, bioprocess engineers must account for the distinct physicochemical properties of calcium gluconate compared to traditional salts. Notably, a 10% solution of calcium gluconate contains exactly one-third the elemental calcium (90 mg/10 mL) of a 10% CaCl2​ solution (270 mg/10 mL)[6].

Table 1: Physicochemical Comparison of Calcium Sources

Parameter	Calcium Chloride ( CaCl2​ )	Calcium Gluconate Hydrate
Molecular Weight	110.98 g/mol (Anhydrous)	448.39 g/mol (Monohydrate)
Elemental Calcium Ratio	High (~27% by mass in 10% sol)	Low (~9% by mass in 10% sol)
Dissociation Rate	Rapid / Immediate	Slow / Buffered
Precipitation Risk (w/ PO4​ )	High in concentrated feeds	Very Low
Cytotoxicity Profile	Vesicant / Necrotic at high doses	Mild / Non-irritating

Table 2: Solubility Profile of Calcium Gluconate[2]

Note: The solubility of calcium gluconate is highly temperature-dependent, which dictates the strict heating requirements during stock solution preparation.

Solvent	Temperature (°C)	Solubility (g / 100 mL)
Water	15°C	3.3
Water	25°C (Room Temp)	2.16 - 3.5
Water	100°C (Boiling)	~20.0

Pathway Visualization

The following diagram illustrates the causal relationship between the choice of extracellular calcium salt and the resulting intracellular signaling fate.

Fig 1: Differential intracellular calcium signaling dynamics: Calcium Gluconate vs. Calcium Chloride.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Protocol 1 details the strict thermal parameters required to force calcium gluconate into solution, while Protocol 2 provides the analytical framework to validate its slow-release kinetics in your specific cell line.

Protocol 1: Preparation of a Sterile 1M Calcium Gluconate Stock Solution

Because calcium gluconate has limited solubility at room temperature (max ~50 mg/mL), formulating a 1M stock (430.37 g/L) requires thermal manipulation[2].

Materials:

• Calcium Gluconate Monohydrate powder (Cell culture grade, ≥ 98% purity)

• Sterile, cell-culture grade deionized water

• Heated magnetic stir plate and sterile stir bar

• 0.22 µm PES syringe or vacuum filter

Step-by-Step Methodology:

• Thermal Priming: Heat 800 mL of deionized water in a sterile flask to 60–80°C. Causality: Elevated kinetic energy is required to disrupt the intermolecular hydrogen bonding of the gluconate hydrate crystal lattice.

• Dissolution: Slowly add 430.37 g of Calcium Gluconate powder to the heated water while maintaining vigorous magnetic stirring.

• Volume Adjustment: Once the solution turns completely clear (indicating full dissolution), remove from heat and bring the final volume to 1.0 L using warm deionized water.

• Warm Filtration: Critical Step. Filter-sterilize the solution through a 0.22 µm PES membrane while the solution is still warm (approx. 40°C). Allowing it to cool completely before filtration will increase viscosity and may lead to premature precipitation on the filter membrane.

• Storage: Store at 4°C. Note that highly concentrated stocks may precipitate over time; if this occurs, gently warm the bottle in a 37°C water bath until the precipitate redissolves before adding to culture media.

Protocol 2: Validation of Slow-Release Kinetics via Fura-2 AM Calcium Flux Assay

This assay validates the biological efficacy of Protocol 1 by measuring real-time intracellular calcium ( [Ca2+]i​ ) transients, proving that gluconate prevents the cytotoxic spikes seen with chloride salts[8].

Materials:

• Target cells (e.g., CHO-K1 or hDPSCs) seeded in a 96-well black-walled clear-bottom plate

• Fura-2 AM (membrane-permeable ratiometric calcium indicator)

• Pluronic F-127 (to aid Fura-2 AM dispersion)

• Hank's Balanced Salt Solution (HBSS), strictly calcium-free

Step-by-Step Methodology:

• Dye Loading: Wash the adherent cells twice with calcium-free HBSS to establish a baseline. Incubate cells with 2.5 µM Fura-2 AM and 0.02% Pluronic F-127 in calcium-free HBSS for 30 minutes at 37°C in the dark.

• De-esterification: Remove the loading buffer, wash twice with calcium-free HBSS, and incubate for an additional 20 minutes at room temperature. Causality: This allows intracellular esterases to cleave the AM ester, trapping the active Fura-2 fluorophore inside the cell.

• Baseline Acquisition: Place the plate in a dual-wavelength fluorescent microplate reader. Record the baseline fluorescence ratio (Excitation 340 nm / 380 nm; Emission 510 nm) for 2 minutes.

• Stimulation & Kinetic Read: Inject the test solutions (Media supplemented with either 2 mM CaCl2​ or 2 mM Calcium Gluconate) into respective wells.

• Data Analysis: Continuously record the 340/380 ratio for 15 minutes. You will observe a sharp, immediate peak in the CaCl2​ wells, whereas the Calcium Gluconate wells will demonstrate a gradual, sustained slope, validating the buffered release mechanism.

References

• DrOracle. "Calcium Chloride vs. Calcium Gluconate: Clinical Considerations." DrOracle.ai. Available at: [Link]

• GenScript. "Why are CHO Cells Critical in Bioprocessing?" GenScript. Available at:[Link]

• MDPI. "The Impact of Calcium Overload on Cellular Processes: Exploring Calcicoptosis and Its Therapeutic Potential in Cancer." MDPI. Available at: [Link]

• bioRxiv. "High intracellular calcium amounts inhibit activation-induced proliferation of mouse T cells." bioRxiv. Available at: [Link]

• Oxford Academic. "Intracellular calcium increases in vascular smooth muscle cells with progression of chronic kidney disease in a rat model." Nephrology Dialysis Transplantation. Available at:[Link]

• PMC / NIH. "The Effect of Calcium Gluconate on Platelet Rich Plasma Activation for VEGF-A Expression of Human Dental Pulp Stem Cells." National Institutes of Health. Available at: [Link]

• LCSXYJY. "PRP Releasate Prepared with Calcium Gluconate and Calcium Chloride in Promotion of Migration and Adhesion of UcMScs." LCSXYJY. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. genscript.com [genscript.com]
• 5. The Effect of Calcium Gluconate on Platelet Rich Plasma Activation for VEGF-A Expression of Human Dental Pulp Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]
• 7. PRP Releasate Prepared with Calcium Gluconate and Calcium Chloride in Promotion of Migration and Adhesion of UcMScs [lcsxyjy.com]
• 8. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Chelating Properties of D-Gluconic Acid Calcium Salt

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Simple Calcium Salt

D-gluconic acid calcium salt, commonly known as calcium gluconate, is often perceived merely as a therapeutic agent for calcium deficiency. However, this perspective overlooks its sophisticated role as a highly effective chelating agent. Its unique molecular architecture, derived from the oxidation of glucose, endows it with the ability to form stable, water-soluble complexes with a variety of metal ions. This property is not only fundamental to its use in various industrial applications but also holds significant, often underappreciated, potential in the realm of pharmaceutical sciences and drug development.

This technical guide provides an in-depth exploration of the chelating properties of D-gluconic acid and its calcium salt. We will delve into the coordination chemistry that governs its interaction with metal ions, present quantitative data on the stability of these complexes, and provide detailed experimental protocols for the characterization of these properties. This document is designed to serve as a comprehensive resource for researchers and scientists seeking to leverage the unique chelating capabilities of this versatile molecule.

The Molecular Basis of Chelation: A Look at D-Gluconate's Structure

The chelating prowess of the D-gluconate anion stems from its structure as a polyhydroxy-carboxylate. The molecule possesses a six-carbon backbone with a terminal carboxyl group and five hydroxyl groups[1]. This abundance of oxygen-containing functional groups provides multiple potential coordination sites for metal ions.

Chelation is a specific type of bonding involving the formation of two or more separate coordinate bonds between a polydentate (multiple bonded) ligand and a single central metal atom. This results in the formation of a heterocyclic ring structure, which significantly enhances the stability of the complex compared to monodentate ligands. In the case of D-gluconate, both the carboxylate group (-COO⁻) and the hydroxyl groups (-OH) can participate in binding metal ions[2][3]. The involvement of the hydroxyl groups, particularly the α- and γ-hydroxyls, in addition to the carboxylate oxygen, allows for the formation of stable five- or six-membered chelate rings[2].

The specific coordination can vary depending on the metal ion, its oxidation state, and the pH of the solution. For instance, with some metal ions, the binding may primarily involve the carboxylate group and the α-hydroxyl group[2]. In alkaline conditions, deprotonation of one or more hydroxyl groups can occur, further enhancing the chelating capacity and leading to the formation of even more stable complexes[4].

Below is a diagram illustrating the potential coordination sites of the D-gluconate anion with a generic divalent metal ion (M²⁺).

Caption: A generalized workflow for determining metal-gluconate stability constants via potentiometric titration.

UV-Vis Spectrophotometry: Determining Stoichiometry (Job's Method)

UV-Vis spectrophotometry can be used to determine the stoichiometry of a metal-ligand complex, particularly when the complex has a distinct absorbance spectrum compared to the free metal and ligand. Job's method of continuous variation is a classic approach for this purpose.[5][6]

Objective: To determine the metal-to-ligand ratio in a metal-gluconate complex.

Materials and Reagents:

• D-gluconic acid calcium salt or sodium gluconate

• Metal salt of interest that forms a colored complex with gluconate (e.g., Cu(II), Fe(III))

• Buffer solution to maintain a constant pH

• High-purity deionized water

• UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Protocol:

• Preliminary Scans:

  • Prepare solutions of the metal salt and sodium gluconate separately and record their absorbance spectra to identify a wavelength where the complex absorbs significantly more than the individual components.

• Preparation of Job's Plot Solutions:

  • Prepare equimolar stock solutions of the metal salt and sodium gluconate (e.g., 0.01 M).

  • In a series of volumetric flasks (e.g., 10 mL), prepare solutions where the total moles of metal and ligand are constant, but their mole fractions vary. For example:

    • Flask 1: 1 mL metal solution + 9 mL ligand solution

    • Flask 2: 2 mL metal solution + 8 mL ligand solution

    • ...

    • Flask 9: 9 mL metal solution + 1 mL ligand solution

  • Add buffer to each flask to maintain a constant pH and dilute to the mark with deionized water.

• Absorbance Measurements:

  • Measure the absorbance of each solution at the predetermined wavelength of maximum absorbance for the complex. Use a solution containing only the buffer and water as a blank.

• Data Analysis:

  • Calculate the mole fraction of the ligand (or metal) in each solution.

  • Plot the absorbance versus the mole fraction of the ligand.

  • The mole fraction at which the maximum absorbance occurs corresponds to the stoichiometry of the complex.[5] For example, a maximum at a mole fraction of 0.5 indicates a 1:1 complex, while a maximum at ~0.67 suggests a 1:2 (metal:ligand) complex.

Causality Behind Experimental Choices:

• Equimolar Solutions: Using equimolar solutions simplifies the calculation of mole fractions and the interpretation of the Job's plot.

• Constant pH: The formation and stoichiometry of the complex can be pH-dependent. Using a buffer ensures that the observed changes in absorbance are due to the varying metal-to-ligand ratio and not shifts in pH.

• Wavelength of Maximum Absorbance: Measuring at the λ_max of the complex maximizes the sensitivity of the measurement and minimizes interference from the free metal and ligand.

Caption: A generalized workflow for determining complex stoichiometry using Job's method of continuous variation.

Applications in Drug Development and Formulation

The chelating properties of D-gluconic acid calcium salt are not merely of academic interest; they have significant practical implications in drug development and formulation.

1. Stabilization of Formulations: Trace metal ions can catalyze the degradation of sensitive drug molecules, particularly biologics, leading to a loss of potency and the formation of immunogenic aggregates. Calcium gluconate can act as a sequestrant, binding these metal ions and preventing them from participating in degradative pathways.[7] This enhances the stability and shelf-life of the drug product.

2. Excipient in Controlled-Release Systems: In certain drug delivery systems, calcium gluconate serves as a source of divalent calcium ions (Ca²⁺) which can act as a cross-linking agent for anionic polymers like alginate. This property is utilized in the formation of hydrogels for sustained drug release.[8] The rate of drug release can be modulated by controlling the concentration of calcium gluconate.

3. Enhancement of Bioavailability: For certain mineral supplements, the chelated form can enhance bioavailability. For example, ferrous gluconate is often used as an iron supplement because the chelated iron is more readily absorbed by the body compared to inorganic iron salts.[9] While calcium gluconate itself is a calcium source, the gluconate moiety can also influence the absorption of other essential minerals.

4. Corrosion Inhibition: In manufacturing processes and for certain drug delivery devices, the corrosion of metallic components can be a concern. Gluconates have been shown to be effective corrosion inhibitors by forming a protective film on metal surfaces.[10][5][11] This film, often consisting of a metal-gluconate complex and metal hydroxides, prevents oxidative corrosion.[5]

Conclusion

D-gluconic acid calcium salt is a multifaceted molecule whose utility extends far beyond its role as a simple mineral supplement. Its well-defined chelating properties, arising from its polyhydroxy-carboxylate structure, make it a valuable tool in various scientific and industrial contexts. For researchers, scientists, and drug development professionals, a thorough understanding of its coordination chemistry, the stability of its metal complexes, and the experimental methods for its characterization is paramount. By leveraging these properties, it is possible to enhance the stability of pharmaceutical formulations, design novel drug delivery systems, and improve the overall quality and efficacy of therapeutic products. This guide has provided a foundational framework for understanding and applying the chelating properties of D-gluconic acid calcium salt, encouraging a more nuanced appreciation of this versatile and powerful molecule.

References

• Spectrophotometric study of complexes by Job's method. (n.d.). Retrieved from [Link]

• Tajmir-Riahi, H. A. (1989). Carbohydrate metal ion complexes. Interaction of D-glucono-1,5-lactone with zinc group metal ions. Canadian Journal of Chemistry, 67(4), 651–655.
• Blomqvist, K., & Still, E. R. (1985). Solution Studies of Systems with Polynuclear Complex Formation: Copper(II) and Cadmium(II) D-Gluconate Systems. Analytical Chemistry, 57(3), 752–758.
• Marafante, M., Berto, S., Lando, G., Bretti, C., De Stefano, C., Milea, D., Bianchi, A., Varnágy, K., Garcia-España, E., Havlíčková, J., Kubíček, V., & Hermann, P. (2024). Recommended procedures for potentiometric determination of equilibrium constants of polydentate ligands and their metal ion complexes. NECTAR COST.

• Determination of stability constant by Potentiometric titrations -I. (2018, May 25). YouTube. Retrieved from [Link]

• Warwick, P., Hall, A., & Read, D. (2000). Studies on Metal Gluconic Acid Complexes. Materials Research Society Symposium Proceedings, 663, 831-838.

• Job's method of continuous variation. (n.d.). ResearchGate. Retrieved from [Link]

• Axiom Corporation. (n.d.). Calcium Gluconate IP/BP/USP/EP – Pharmaceutical Grade Supplier. Retrieved from [Link]

• Utah Trading LLC. (2025, June 11). Calcium Gluconate in the Pharmaceutical Industry: Uses, Benefits & Production. Retrieved from [Link]

• Stoll, A. T., & Finke, R. G. (2013). Method of Continuous Variations: Applications of Job Plots to the Study of Molecular Associations in Organometallic Chemistry. Inorganic chemistry, 52(21), 12367–12381.

• Spectroscopic Determination of a Complex Ion's Stoichiometry: Job's Method. (n.d.). Cscdic. Retrieved from [Link]

• JOB'S CONTINUOUS VARIATION DETERMINATION COMPOSITION OF COMPLEXES 3 optical SPECTROPHOTOMETRIC md. (2024, October 11). YouTube. Retrieved from [Link]

• Potentiometric Determination of Stability Constants of Chelates of Indium And Gallium. (n.d.). IJSART.
• Potentiometric Determination of Stability Constant of Transition and Inner Transition Metals Complexes of Some Acids. (n.d.).

• The d-gluconate ligand chelated to the Rb⁺ ions. (n.d.). ResearchGate. Retrieved from [Link]

• Determination of Stability Constant of The Complexes of Metal Ion Fe(III), Mn(II) And Cr(III) With Some Substituted 2-Oxo-2H-Chr. (2021, December 15). ijarsct.
• Bajnóczi, É. G., Pallagi, A., Canton, S. E., Bolin, T., Peintler, G., Kutus, B., Kele, Z., Pálinkó, I., & Sipos, P. (2019). Magnesium(II) d-Gluconate Complexes Relevant to Radioactive Waste Disposals: Metal-Ion-Induced Ligand Deprotonation or Ligand-Promoted Metal-Ion Hydrolysis? Inorganic chemistry, 58(10), 6604–6611.
• Carbohydrate-Metal Complexes: Structural Chemistry of Stable Solution Species. (n.d.).

• Ruipu Biological. (2025, October 21). The application of calcium gluconate in preparations. Retrieved from [Link]

• RxList. (n.d.). Calcium Gluconate (Calcium Gluconate): Side Effects, Uses, Dosage, Interactions, Warnings. Retrieved from [Link]

• Metal-Gluconate Complexes. (n.d.). Chemical Reviews. Retrieved from [Link]

• Bechtold, T., Burtscher, E., & Gmeiner, D. (2025, August 10). Ca2+–Fe3+–D-gluconate-complexes in alkaline solution. Complex stabilities and electrochemical properties.
• Pasternack, R., & Giles, W. R. (1934). U.S. Patent No. 1,965,535. Washington, DC: U.S.
• Stability constants of Fe(III) and Cr(III) complexes with dl-2-(2-carboxymethyl)nitrilotriacetic. (2017, October 3).

• Wikipedia. (n.d.). Stability constants of complexes. Retrieved from [Link]

Sources

• 1. ruipugroup.com [ruipugroup.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Magnesium(II) d-Gluconate Complexes Relevant to Radioactive Waste Disposals: Metal-Ion-Induced Ligand Deprotonation or Ligand-Promoted Metal-Ion Hydrolysis? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myttex.net [myttex.net]
• 5. Method of Continuous Variations: Applications of Job Plots to the Study of Molecular Associations in Organometallic Chemistry[**] - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. US1965535A - Stable calcium gluconate solution and process of making same - Google Patents [patents.google.com]
• 8. ijarsct.co.in [ijarsct.co.in]
• 9. m.youtube.com [m.youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Technical Whitepaper: Physicochemical Profiling and Pharmaceutical Formulation of D-Gluconic Acid Calcium Salt Hydrate

Executive Summary

D-Gluconic acid calcium salt, commonly referred to as calcium gluconate, is a cornerstone active pharmaceutical ingredient (API) in emergency medicine and chronic mineral supplementation[1]. While often discussed interchangeably, the distinction between its anhydrous and hydrated forms is a critical parameter in drug development, dictating solubility thermodynamics, formulation stability, and bioavailability[2]. This whitepaper provides an in-depth technical analysis of the monohydrate variant, mapping its physicochemical properties, mechanistic pathways, and providing a field-proven, self-validating protocol for the development of supersaturated injectable formulations.

Chemical Identity & Structural Nomenclature

In pharmaceutical sourcing and regulatory documentation, distinguishing between the hydration states of calcium gluconate is paramount to avoid stoichiometric errors during compounding. The monohydrate form contains one water molecule per calcium complex, significantly altering its molecular weight and crystalline behavior[3].

Table 1: Comparative Chemical Identity

Property	Anhydrous Form	Monohydrate Form
CAS Number	299-28-5[4]	66905-23-5[3]
Molecular Formula	C₁₂H₂₂CaO₁₄[4]	C₁₂H₂₄CaO₁₅ (or C₁₂H₂₂CaO₁₄·H₂O)[3]
Molecular Weight	430.37 g/mol [4]	448.39 g/mol [3]
PubChem CID	9290[4]	23724989[3]
IUPAC Name	calcium;2,3,4,5,6-pentahydroxyhexanoate[4]	calcium;bis((2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate);hydrate[3]

Physicochemical Properties & Formulation Relevance

The physical properties of calcium gluconate monohydrate directly dictate the boundaries of its formulation.

Table 2: Physicochemical & Pharmacokinetic Profile

Parameter	Value / Description	Formulation & Clinical Causality
Aqueous Solubility	~30 g/L at 25°C; freely soluble in boiling water[5],[6].	Standard 10% IV solutions (100 g/L) are inherently supersaturated at room temperature, necessitating thermal dissolution and chemical stabilizers[4].
pH (5% Solution)	6.0 - 8.0[4]	Formulations must be strictly buffered. If pH exceeds 7.5, calcium ions risk combining with OH⁻ to form insoluble calcium hydroxide precipitates[2].
Onset of Action (IV)	1 - 3 minutes[2]	Rapid dissociation into free Ca²⁺ makes it the first-line intervention for acute hyperkalemia and hydrofluoric acid (HF) burns[7].

Mechanistic Pharmacology & Physiological Pathways

Calcium gluconate acts as a prodrug-like delivery vehicle for elemental calcium. Upon administration, it dissociates into biologically inert gluconate anions (which are metabolized) and highly active free calcium cations (Ca²⁺)[8].

• Hyperkalemia Management: It does not lower serum potassium; rather, the influx of Ca²⁺ raises the threshold potential of cardiac myocytes, stabilizing the membrane and preventing fatal arrhythmias[7].

• Hydrofluoric Acid (HF) Burns: Free Ca²⁺ acts as a chelating agent, aggressively binding to toxic, tissue-penetrating fluoride ions to form insoluble, harmless calcium fluoride (CaF₂)[7].

Physiological dissociation and therapeutic pathways of calcium gluconate.

Industrial Formulation Dynamics

Developing a 10% Calcium Gluconate Injection USP presents a unique thermodynamic challenge. Because the API's solubility limit is roughly 3% at room temperature[5], a 10% solution is highly supersaturated and prone to spontaneous, catastrophic crystallization.

To counteract this, Calcium Saccharate (tetrahydrate) is introduced. Acting as a crystallization inhibitor, calcium saccharate stabilizes the supersaturated state while contributing approximately 6% of the total elemental calcium in the final dose[4]. Furthermore, the choice of the monohydrate API over the anhydrous form is deliberate for aqueous formulations; the monohydrate exhibits superior, more predictable wetting and dissolution kinetics, avoiding the transient clumping often seen with anhydrous powders[2].

Step-by-step industrial formulation workflow for 10% injectable solutions.

Experimental Protocol: Formulation & Stability Validation of 10% Injectables

As an application scientist, it is critical to build self-validating steps into your workflow. The following protocol ensures that each phase of the formulation acts as a quality control gate for the next.

Step 1: Stoichiometric Calculation & API Dispensing

• Action: Weigh 94.0 g of Calcium Gluconate Monohydrate (CAS 66905-23-5) and 4.5 g of Calcium Saccharate Tetrahydrate per 1 Liter of intended batch size[4].

• Causality: Using the monohydrate form requires adjusting for the water weight (MW 448.39 vs 430.37)[4],[3]. Failure to account for the hydrate will result in a sub-potent formulation that fails final assay testing.

Step 2: Thermal Dissolution

• Action: Heat Water for Injection (WFI) to 70°C ± 5°C. Slowly introduce the APIs under continuous high-shear stirring until completely dissolved.

• Causality: Heat provides the thermodynamic energy required to break the crystalline lattice and force the compound into a supersaturated state[6].

• Self-Validation Check: Conduct a visual inspection against a stark black/white background. The solution must be optically clear. Any turbidity indicates incomplete dissolution, meaning the batch cannot proceed to stabilization.

Step 3: pH Modulation

• Action: Cool the solution to 25°C. Measure the pH. Titrate carefully with dilute Hydrochloric Acid or Sodium Hydroxide to achieve a target pH of 6.0 to 8.2[4].

• Causality: Calcium ions are highly sensitive to alkaline environments. If the pH drifts above 8.2, the risk of calcium hydroxide precipitation increases exponentially[2].

• Self-Validation Check: If the addition of NaOH causes localized micro-precipitates that do not re-dissolve upon stirring, the localized pH exceeded the threshold, and the mixing dynamics must be adjusted.

Step 4: Sterile Filtration

• Action: Pass the solution through a 0.22 µm Polyethersulfone (PES) sterilizing-grade filter into a Class 100 aseptic receiving vessel.

• Causality: PES is chosen for its low protein/ion binding characteristics, ensuring that the filter matrix does not strip calcium ions from the solution, which would alter the final assay titer.

Step 5: Accelerated Stability Testing (Cold-Stress)

• Action: Subject a 10 mL sample aliquot to 4°C for 48 hours.

• Causality: Cold stress lowers the solubility limit further.

• Self-Validation Check: If the calcium saccharate ratio is correct, the solution will remain clear[4]. If crystals nucleate, the stabilization step failed, and the batch formulation must be reworked prior to commercial scale-up.

References

• Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem, nih.gov,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEv9OvwIVzrwpXucj2Bv7dNtErr61mAXIMquO7N28OK2YEPL5OyakOrfPQPm_EKi_2Dp0O2GnJlLfaKfMwJgxaHQFbrTWu6t9Pm6E44yqTCcwbKppqO3MV8M_5E65m5uPAGj1dQUclsQHAxaalsLq_QlAFozxo=]
• 66905-23-5(CALCIUM GLUCONATE MONOHYDRATE) Product Description - ChemicalBook, chemicalbook.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFLfw2t4bYSQQlFK-WxZdcQqr82AJl7Bfwws8HkFAlo55H5aXmGmfMV7h5ZABUrqS8zRdNOw8GrysO_gktFh2-qdXEaOqpr-lQu-CF5xHSGGDmSZLz0wKZdfsktOWeBNy1ckxhW6voRGer-8ilRtaaErhePoY_ZoVs8bVYGN02j4w==]
• calcium gluconate suppliers USA, americanchemicalsuppliers.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH4uS-hYMBc4s1mm6YbAVzxsfmtUydINZ0ffDLX3saz6uIizjvPiMiPBcF5e8gBFTb2qwIyttIFRnf0teIlpSBz0fF9_2FSJKJMz8s1mWFh7T1hUfNk9ILa8SB6kvzuXFItViSZ1iJ_1NH-vuiP0BARXIfCCfs4-o7zzqt50h4ogIZy9h73kOfv]
• Calcium gluconate monohydrate | C12H24CaO15 | CID 23724989 - PubChem, nih.gov,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHUtJ8s34L0nlIWBb0iK7CrCCQ12UrXo0YeG0gnE9g3835iqo8bQf9dQnUchmsdVzJ5qMvGwE1Oo2PZ6OkhdvURBORY3-jmLE9gNkE44jAe0CttlnL8B9vmz_CuSK2G3_HOuortAFddskv-mjQ=]
• The application of calcium gluconate in preparations - Ruipu Biological, ruipugroup.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqlY61h5ClNW4_s0g_ALvF0KXqysRhPstoFX8bgZL2epJMZstqwx9c_xdVuJvn1dVXaRwWXeR6UAr7bespQ2gDKQbjhalFI56u1Qy7eAEHiAVbR-p2Y_sgFnkZg_gnJCReTxtHZ_2vBTTrvzzH_SaYBdkG5Uyr-w==]
• Calcium Gluconate in the Pharmaceutical Industry: Uses, Benefits & Production, utah.ae,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2OJPE7Vu1-yRqO1T1cwW4iQ5ZGEAbIFSv9zUSeVDyTYUyVUrGMjuTxaabAhapYT4Z5ZgRayyj_6qxwEtm4QFVxqtIEiFzbgWMg6DFyO6ukKRbo4U67I035FTqQg==]
• What is the mechanism of Calcium Gluconate? - Patsnap Synapse, patsnap.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHIcORCQtHBHxgnhjeZkNvqLYC75lAoUZxcaor00RkqD9WolYhm2lSxwMnaKijTDRLJH9yOd7TmfB2Z4Akpip2KPzTgFGVsuqmxIIk73JByh8vWkfe3w32wnJK6sH09TqwYmvnTTnxH9_bxC7e_QURwYbsR2yTmZXlyq6QmDTunfJppJyJOw58L]
• The Advent and Evolution of Calcium Gluconate in Scientific Research: A Technical Deep Dive - Benchchem, benchchem.com,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhtmej-pDiS9H3a9CMY1-CtNDODcfz04rw8RV8ClvHmF6VCP72gxrplgBc_bdeg54RUrSs3ag08sRdv3yITbo5M72QqN9KhDGFPVIlVGF-TPQOWuF46Z2710bU8WQCvstyeENl7tr0HwU5BTzTt6x_kF3ZfWpWDTpqn9rql9OF07GuKP4YNVzPqmNo7q5_TF-SjQIrv27qiTvxWe-AO3sphlb1gi-nvy0rlnRR-4YJhj92spya7g==]

Sources

• 1. Calcium Gluconate in the Pharmaceutical Industry: Uses, Benefits & Production - UTAH Trading [utah.ae]
• 2. ruipugroup.com [ruipugroup.com]
• 3. Calcium gluconate monohydrate | C12H24CaO15 | CID 23724989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 66905-23-5 CAS MSDS (CALCIUM GLUCONATE MONOHYDRATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. calcium gluconate suppliers USA [americanchemicalsuppliers.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. What is the mechanism of Calcium Gluconate? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Note: Preparation, Sterilization, and Stabilization of D-Gluconic Acid Calcium Salt (Hydrate) Stock Solutions

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Grounding

D-Gluconic acid calcium salt, hydrate (commonly known as Calcium gluconate monohydrate) is a highly biocompatible calcium salt widely utilized in biopharmaceutical manufacturing, cell culture media, and clinical interventions[1][2]. Compared to inorganic salts like calcium chloride, calcium gluconate is significantly less irritating to living cells and tissues. The bulky gluconate anion acts as a mild chelator, providing a slower, more controlled release of biologically available calcium ions ( Ca2+ )[1][3].

In cellular models, the controlled influx of extracellular Ca2+ provided by this stock solution is critical for initiating downstream signaling cascades, such as calmodulin activation and kinase phosphorylation, without inducing acute osmotic shock or calcium toxicity[4].

Caption: Intracellular Calcium Signaling Pathway Initiated by Extracellular Calcium Gluconate.

Physicochemical Properties & Solubility Dynamics

The primary technical hurdle in preparing aqueous stock solutions of calcium gluconate is its limited solubility at ambient temperatures. Understanding the thermodynamic properties of the monohydrate form ( C12​H22​CaO14​⋅H2​O ) is essential for preventing precipitation during storage[5][6].

Quantitative Data Summary

Property	Value / Characteristic
Molecular Weight	448.39 g/mol (Monohydrate)[6]
Solubility at 20°C	~30 mg/mL (3% w/v) - Sparingly Soluble[3]
Solubility at 80°C	>100 mg/mL - Freely Soluble[6]
Target pH Range	6.5 – 8.0[7]
Osmolarity (10% Solution)	~0.68 mOsm/mL (Hypertonic)[5]

The Causality of Supersaturation: Standard experimental and clinical stock solutions are frequently prepared at 10% w/v (100 mg/mL) or 1M (430.37 g/L) [7]. Because these concentrations significantly exceed the room-temperature solubility limit of ~30 g/L, the resulting liquid is a supersaturated solution[1]. Thermal energy (60–80°C) is mandatory to break the crystalline lattice of the monohydrate powder. Once dissolved and cooled, the solution remains metastable, requiring strict environmental controls to prevent spontaneous crystallization.

Experimental Workflow: 10% (w/v) Sterile Stock Preparation

The following protocol outlines the creation of a self-validating, stable 10% (100 mg/mL) stock solution.

Caption: Experimental Workflow for the Preparation and Sterilization of Calcium Gluconate Stock Solutions.

Step-by-Step Methodology

• Reagent Weighing: Accurately weigh 10.0 g of cell-culture grade D-Gluconic acid calcium salt, monohydrate[7].

• Solvent Addition: Transfer the powder to a sterile glass beaker. Add 80 mL of sterile, cell-culture grade deionized water (80% of the final volume)[7].

• Thermal Dissolution (Critical Step): Place the beaker on a heating magnetic stir plate. Heat the solution to 60–80°C while stirring continuously[8].

  • Causality: The endothermic dissolution process requires heat to overcome the lattice energy of the monohydrate crystals. Do not boil vigorously, as excessive evaporation will alter the final molarity.

• Cooling & pH Modulation: Remove from heat and allow the solution to cool to room temperature (20–25°C). Measure the pH using a calibrated meter. Adjust the pH to 6.5–8.0 using dilute NaOH or HCl [7].

  • Causality: A pH >8.0 risks the irreversible precipitation of calcium hydroxide ( Ca(OH)2​ ), which depletes bioavailable calcium and ruins the stock. A pH <6.5 can cause cellular toxicity or venous irritation in biological models[7].

• Volume Adjustment: Transfer the solution to a volumetric flask and bring the final volume to exactly 100.0 mL using sterile deionized water.

Sterilization Strategies

Because calcium gluconate is a nutrient-rich carbon source, it is highly susceptible to microbial contamination. You must sterilize the stock immediately upon preparation[2].

• Method A: Aseptic Filtration (Preferred for Media Supplements) Pass the solution through a 0.22 µm Polyethersulfone (PES) membrane filter into a sterile receiving vessel under a laminar flow hood[7][8].

  • Expert Insight: Filter the solution while it is still slightly warm (~30°C). If the supersaturated solution cools completely, microscopic nucleation sites may form and clog the 0.22 µm pores.

• Method B: Terminal Autoclaving (Preferred for Long-Term Storage) Fill sterile borosilicate glass vials with the solution, seal, and autoclave at 121°C for 15 minutes at 15 psi [1][7].

  • Expert Insight: Calcium gluconate is highly heat-stable. Moist-heat sterilization ensures complete eradication of spores without degrading the gluconate moiety[1].

Stability Management & Troubleshooting

Storage Conditions: Store the sterile stock solution in tightly sealed, light-resistant containers at Controlled Room Temperature (15–25°C) [7][9].

The Danger of Refrigeration: Do not store 10% calcium gluconate solutions at 4°C.

• Causality: Because the solution is supersaturated, lowering the kinetic energy of the system via refrigeration drastically decreases the solubility threshold. This favors spontaneous nucleation, leading to massive white precipitation (crystallization) at the bottom of the bottle[8][9].

Troubleshooting Precipitation: If white crystals are observed in a room-temperature stock, the supersaturated state has collapsed. While gentle heating (60°C water bath) can redissolve the precipitate[8], it is highly recommended to discard the compromised medium and prepare a fresh batch if the solution is intended for precise quantitative assays, as the exact molarity of the redissolved solution can no longer be guaranteed.

References

• Preparation of Calcium Gluconate Injection Source: Pharmaacademias URL: [Link]

• Calcium gluconate formulation without calcium saccharate (US11672823B2)

• Calcium Gluconate Injection Manufacturing Plant Source: Systole Remedies URL: [Link]

• A Standard Protocol for Deriving and Assessment of Stability Part 5 – Sterile Products Source: Specialist Pharmacy Service (NHS) URL:[Link]

• Calcium Gluconate USP Monograph Source: DrugFuture URL: [Link]

• GLUCONIC ACID AND ITS DERIVATIVES CAS N°: Gluconic Acid Source: OECD Existing Chemicals Database URL: [Link]

• Calcium Gluconate Monohydrate Product Specifications Source: American Chemical Suppliers URL: [Link]

Sources

• 1. US11672823B2 - Calcium gluconate formulation without calcium saccharate - Google Patents [patents.google.com]
• 2. systole.co.in [systole.co.in]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. drugfuture.com [drugfuture.com]
• 6. calcium gluconate suppliers USA [americanchemicalsuppliers.com]
• 7. pharmaacademias.com [pharmaacademias.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sps.nhs.uk [sps.nhs.uk]

Application Notes and Protocols: The Use of D-Gluconic Acid Calcium Salt, Hydrate in Neuronal Cell Culture

Introduction: The Central Role of Calcium in Neuronal Physiology

Calcium (Ca²⁺) is a ubiquitous and versatile second messenger that governs a vast array of critical neuronal functions. From the millisecond-scale dynamics of neurotransmitter release to the long-term processes of learning and memory, the precise regulation of intracellular and extracellular calcium concentrations is paramount.[1][2] In neuronal cells, Ca²⁺ signaling orchestrates everything from membrane excitability and gene expression to synaptogenesis and programmed cell death.[2][3] Consequently, maintaining optimal calcium levels in the culture medium is not merely a matter of routine cell maintenance but a critical experimental parameter that directly influences neuronal health, function, and response to stimuli.

D-Gluconic acid calcium salt, hydrate, commonly known as calcium gluconate, serves as a highly effective and gentle source of calcium ions for in vitro neuronal studies. Unlike inorganic salts such as calcium chloride, the organic nature of calcium gluconate offers distinct advantages, including potentially reduced cellular stress and a unique contribution from its gluconate anion. This guide provides a comprehensive overview, comparative analysis, and detailed protocols for the application of D-Gluconic acid calcium salt, hydrate in neuronal cell culture, designed for researchers aiming to achieve robust, reproducible, and physiologically relevant results.

Section 1: Foundational Knowledge and Comparative Analysis

Physicochemical Properties of D-Gluconic Acid Calcium Salt, Hydrate

Understanding the fundamental properties of the reagent is the first step toward its successful application.

Property	Value	Reference
Chemical Formula	C₁₂H₂₂CaO₁₄ (anhydrous)	[4]
Molar Mass	430.37 g/mol (anhydrous)	[4]
Synonyms	Calcium Gluconate	[5][6]
Elemental Calcium	A 10% (w/v) solution contains ~9.3 mg/mL of elemental calcium.	[7]
Solubility in Water	Limited at room temperature, but increases significantly in hot water (60-80°C).[8]	[8][9]
Stability	Stable in culture media at physiological pH (7.2-7.4) but can precipitate with phosphate and bicarbonate ions.[8] Structurally stable at temperatures used for sterilization (<200°C).[10]	[8][10]

Comparative Analysis: Calcium Gluconate vs. Calcium Chloride

The choice of calcium salt can have significant implications for experimental outcomes. While both are effective sources of Ca²⁺, their properties differ substantially.

Feature	D-Gluconic Acid Calcium Salt, Hydrate	Calcium Chloride (CaCl₂)	Rationale & Significance
Elemental Calcium	Lower (~9.3 mg/mL in 10% solution)	~3 times higher (~27 mg/mL in 10% solution)[7][11]	Requires careful concentration calculations. Larger volumes of calcium gluconate are needed to achieve the same molar concentration of Ca²⁺.[11]
Cellular Impact	Generally considered gentler and less disruptive to cellular homeostasis.[11][12]	Higher chloride ion concentration can be more disruptive osmotically and potentially cytotoxic at higher concentrations.[11]	For sensitive primary neuronal cultures or long-term studies, the "gentler" nature of calcium gluconate may be preferable to minimize non-specific stress.
Precipitation Risk	Prone to precipitation with phosphate/bicarbonate in media.[8]	Also prone to precipitation, often more readily due to higher dissociation.	Proper preparation of stock solutions and slow addition to media is critical for both, but must be monitored closely.[8]
Anion Contribution	The gluconate anion may have independent biological effects.	The chloride anion is a primary physiological electrolyte.	As discussed below, the gluconate anion itself can offer neuroprotective benefits.

The Unique Role of the Gluconate Anion: Potential Neuroprotection

A compelling reason to select D-Gluconic acid calcium salt extends beyond its role as a calcium donor. Research has indicated that the gluconate anion itself can exhibit neuroprotective properties. Specifically, studies have shown that gluconate can block N-methyl-D-aspartate (NMDA) receptors, which are key mediators of excitotoxic neuronal death.[13] This blockade can protect neurons from both rapid and delayed forms of excitotoxicity.[13] While the calcium ion is essential for physiological function, the gluconate anion may concurrently provide a baseline level of protection against excitotoxic stress, a common issue in dense or highly active neuronal cultures.

Section 2: Core Protocols for Neuronal Culture

Protocol: Preparation of a Sterile 1 M Calcium Gluconate Stock Solution

The limited solubility of calcium gluconate at room temperature is the most common technical hurdle. This protocol overcomes this challenge by using heat to facilitate dissolution.

Materials:

• D-Gluconic acid calcium salt, monohydrate (Cell culture grade)

• Sterile, deionized or cell culture-grade water

• Sterile glass beaker or flask

• Sterile magnetic stir bar and stir plate

• Warming plate or water bath (set to 60-80°C)

• Sterile 0.22 µm syringe filter

• Sterile storage bottles

Methodology:

• Pre-warm Solvent: Heat the sterile deionized water to 60-80°C in a sterile beaker on a warming plate or in a water bath.[8]

  • Rationale: The solubility of calcium gluconate is significantly enhanced in hot water, which is essential for preparing a concentrated stock solution.[8]

• Dissolution: In the sterile beaker, add 44.84 g of D-Gluconic acid calcium salt, monohydrate powder to every 100 mL of pre-warmed water to achieve a 1 M solution. Add a sterile magnetic stir bar.

  • Rationale: Using the monohydrate form (Molar Mass: ~448.4 g/mol ) is common. Accurate weighing is crucial for a reliable stock concentration.

• Stir Until Dissolved: Place the beaker on a stir plate and stir continuously. The solution should become completely clear, with no visible particles. This may take several minutes.

  • Rationale: Continuous agitation ensures even heating and accelerates the dissolution process.[8]

• Cooling: Remove the beaker from the heat and allow the solution to cool to room temperature in a sterile environment (e.g., a laminar flow hood).

  • Rationale: Cooling is necessary before filter sterilization to prevent damage to the filter membrane and to ensure the final volume is accurate.

• Filter Sterilization: Using a sterile syringe, draw up the cooled solution and pass it through a 0.22 µm filter into a sterile storage bottle.[8]

  • Rationale: This is the standard method for sterilizing heat-labile solutions. It removes any potential microbial contaminants without degrading the product.

• Storage: Label the bottle clearly with "1 M Calcium Gluconate," the preparation date, and your initials. Store the stock solution at 4°C.[8] The solution should remain stable for several months.

Protocol: Supplementation of Neuronal Culture Media

This protocol describes the aseptic addition of the calcium gluconate stock solution to a basal medium.

Materials:

• Basal neuronal culture medium (e.g., Neurobasal Medium, DMEM/F-12)

• Prepared sterile 1 M Calcium Gluconate stock solution

• Sterile serological pipettes

Methodology:

• Determine Final Concentration: Decide on the desired final concentration of Ca²⁺ in your culture medium. Typical concentrations in neuronal media range from 0.3 mM to 2.0 mM.[14]

  • Rationale: The optimal Ca²⁺ concentration is cell-type dependent. Primary neurons and cells at clonal densities are often more sensitive and may require lower levels, while some attached cell lines thrive in higher concentrations.[14]

• Calculate Volume: Use the formula C₁V₁ = C₂V₂ to calculate the volume of stock solution needed.

  • Example: To prepare 500 mL of medium with a final Ca²⁺ concentration of 1.8 mM:

    • C₁ = 1 M (1000 mM)

    • V₁ = ?

    • C₂ = 1.8 mM

    • V₂ = 500 mL

    • V₁ = (1.8 mM * 500 mL) / 1000 mM = 0.9 mL (or 900 µL)

• Aseptic Addition: In a laminar flow hood, aseptically add the calculated volume (900 µL in the example) of the 1 M Calcium Gluconate stock solution to your 500 mL of basal medium.

• Mix Thoroughly: Gently swirl the medium bottle to ensure the stock solution is evenly distributed.

  • Rationale: It is critical to add the concentrated calcium stock to the final volume of media slowly while stirring or swirling. This minimizes localized high concentrations that can cause precipitation.[8]

Troubleshooting: Preventing Precipitation

• Problem: A white precipitate forms in the medium after adding calcium gluconate.

• Cause: This is typically insoluble calcium phosphate, formed by the reaction of Ca²⁺ ions with phosphate and bicarbonate ions in the medium.[8] This is more likely to occur at higher pH or high concentrations of calcium and phosphate.[8]

• Solution:

  • Control pH: Ensure the medium is properly buffered and maintained at physiological pH (7.2-7.4). Avoid prolonged exposure to air, which can cause CO₂ loss and a rise in pH.[8]

  • Add Slowly: Add the calcium gluconate stock solution to the final volume of medium slowly while gently swirling.

  • Avoid Freeze-Thaw: Aliquot the supplemented medium into single-use volumes to prevent repeated freeze-thaw cycles, which can cause salts to precipitate.[8]

Section 3: Application-Specific Protocols and Workflows

Application: Promoting Neuronal Survival and Viability

Extracellular calcium can promote neuronal survival by mediating a sustained increase in intracellular calcium, which activates pro-survival signaling pathways.[15]

Experimental Workflow

Caption: Workflow for assessing calcium gluconate's effect on neuronal viability.

Protocol: Assessment of Neuronal Viability using MTT Assay This protocol is adapted for a 96-well plate format.

• Cell Seeding: Seed primary neurons or a neuronal cell line in a 96-well plate at a desired density and allow them to adhere and stabilize for at least 24 hours.

• Media Preparation: Prepare complete neuronal media containing different final concentrations of calcium gluconate (e.g., a low-calcium control, and test concentrations such as 1.0 mM, 1.5 mM, 2.0 mM).

• Treatment: Carefully replace the existing medium in each well with 100 µL of the prepared treatment media. Include a "no-cell" blank control for background absorbance.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 48 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in sterile PBS) to each well and gently mix. Incubate for an additional 4 hours.[11]

  • Rationale: Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT tetrazolium salt into purple formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a 10% SDS solution in 0.01 M HCl) to each well. Pipette up and down to dissolve the formazan crystals.[11]

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: After subtracting the average absorbance of the "no-cell" blank, calculate cell viability as a percentage relative to the control group.

Application: Inducing Neurite Outgrowth

Extracellular calcium can act as a signaling molecule, binding to Calcium-Sensing Receptors (CaSRs) on the neuronal surface. This can trigger intracellular signaling cascades, involving Akt and CREB phosphorylation, that promote neurite outgrowth and differentiation.[16]

Signaling Pathway

Caption: Ca²⁺/CaSR signaling pathway promoting neurite outgrowth.

Protocol: Calcium-Induced Neurite Outgrowth in PC12 Cells This protocol is based on findings demonstrating Ca²⁺-induced differentiation.[16]

• Cell Seeding: Seed PC12 cells onto plates coated with a suitable matrix (e.g., collagen or poly-D-lysine) at a density of 1 x 10⁴ cells per well in a 24-well plate.[16]

• Adhesion: Allow cells to adhere for 24 hours in their standard growth medium.

• Treatment: Prepare treatment media using a low-serum basal medium (e.g., RPMI 1640 with 1% horse serum) supplemented with different final concentrations of calcium gluconate. A typical range to test would be from the basal level (~0.4 mM in RPMI) up to 1.5 mM.[16]

• Media Exchange: Aspirate the growth medium and replace it with the prepared treatment media. Include a positive control (e.g., Nerve Growth Factor, NGF) and a negative control (basal medium without additional calcium).

• Incubation: Incubate the cells for 48 to 72 hours.[16]

• Imaging: Using a phase-contrast microscope, capture images of at least four random fields per well.

• Analysis: Measure the length of neurites (defined as processes longer than the cell body diameter) using image analysis software (e.g., ImageJ). Calculate the average neurite length per cell for each condition.

References

• U.S. Pharmacopeia. (n.d.). Calcium Gluconate. USP-NF. Retrieved from [Link]

• U.S. Pharmacopeia. (n.d.). Calcium Gluconate Monohydrate. USP-NF. Retrieved from [Link]

• Slane, A. (n.d.). Calcium Chloride vs Calcium Gluconate. Atrium Health. Retrieved from [Link]

• Google Patents. (2003). Method for preparing calcium gluconate.

• Grienberger, C., & Konnerth, A. (2012). Neuronal calcium signaling: function and dysfunction. Neuron, 73(5), 828-844. Retrieved from [Link]

• Ruipu Biological. (2025). The stability of calcium gluconate in extreme environments. Retrieved from [Link]

• Tanei, T., et al. (2022). Extracellular calcium induces neurite outgrowth through calcium-sensing receptors in PC12 HS cells. Biochemical and Biophysical Research Communications, 629, 103-108. Retrieved from [Link]

• AIMS Press. (2024). The multifaceted role of calcium signaling dynamics in neural cell proliferation and gliomagenesis. Retrieved from [Link]

• Creative Biolabs. (n.d.). A Key Player in Cellular Communication: Neuronal Calcium Signaling. Retrieved from [Link]

• Google Patents. (2009). Method for preparing calcium gluconate preparation.

• Marambaud, P., Dreses-Werringloer, U., & Vingtdeux, V. (2009). Physiology and Pathology of Calcium Signaling in the Brain. Frontiers in Molecular Neuroscience, 2, 2. Retrieved from [Link]

• Oreate AI Blog. (2026). Calcium Gluconate vs. Calcium Chloride: Understanding the Nuances. Retrieved from [Link]

• Ruipu Biological. (2025). The thermal stability of calcium gluconate. Retrieved from [Link]

• Sahu, G., et al. (2019). Calcium Signaling in Neurons and Glial Cells: Role of Cav1 channels. Current Pharmaceutical Design, 25(37), 3948-3960. Retrieved from [Link]

• MDPI. (2025). Calcium Dynamics in Astrocyte-Neuron Communication from Intracellular to Extracellular Signaling. Retrieved from [Link]

• Huang, E. (2024). Calcium's Vital Role in Neurotransmission. YouTube. Retrieved from [Link]

• Deranged Physiology. (2021). Calcium gluconate. Retrieved from [Link]

• Franklin, J. L., & Johnson, E. M. (1992). Sustained increase in intracellular calcium promotes neuronal survival. Trends in Neurosciences, 15(12), 502-508. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Calcium Gluconate. Retrieved from [Link]

• Wikipedia. (n.d.). Calcium gluconate. Retrieved from [Link]

• Tenny, S., & Ellison, M. (2024). Calcium Gluconate. StatPearls. Retrieved from [Link]

• Takeda, K., et al. (1996). Protection of excitotoxic neuronal death by gluconate through blockade of N-methyl-D-aspartate receptors. European Journal of Pharmacology, 300(1-2), 43-49. Retrieved from [Link]

Sources

• 1. Neuronal calcium signaling: function and dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Physiology and Pathology of Calcium Signaling in the Brain [frontiersin.org]
• 3. The multifaceted role of calcium signaling dynamics in neural cell proliferation and gliomagenesis [aimspress.com]
• 4. derangedphysiology.com [derangedphysiology.com]
• 5. phytotechlab.com [phytotechlab.com]
• 6. Calcium gluconate - Wikipedia [en.wikipedia.org]
• 7. cmcedmasters.com [cmcedmasters.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ruipugroup.com [ruipugroup.com]
• 10. ruipugroup.com [ruipugroup.com]
• 11. benchchem.com [benchchem.com]
• 12. Calcium Gluconate vs. Calcium Chloride: Understanding the Nuances - Oreate AI Blog [oreateai.com]
• 13. Protection of excitotoxic neuronal death by gluconate through blockade of N-methyl-D-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Calcium in Cell Culture [sigmaaldrich.com]
• 15. Sustained increase in intracellular calcium promotes neuronal survival - PMC [pmc.ncbi.nlm.nih.gov]
• 16. wjbphs.com [wjbphs.com]

Application Note: High-Fidelity Modulation of Calcium Signaling Pathways Using D-Gluconic Acid Calcium Salt, Hydrate

Introduction & Mechanistic Rationale

D-Gluconic acid calcium salt, hydrate (commonly referred to as Calcium Gluconate) is a highly soluble, carbohydrate-based calcium donor utilized extensively in biochemical assays and cellular signaling research[]. While calcium chloride (CaCl₂) is a standard additive for extracellular calcium supplementation, calcium gluconate is uniquely advantageous in highly sensitive electrophysiological and fluorescence-based assays.

The causality behind this preference lies in anion permeability. Because gluconate is a large, relatively impermeable anion, replacing extracellular or intracellular chloride with gluconate allows researchers to isolate calcium-dependent currents from confounding chloride channel activity (such as the Anoctamin/TMEM16 family of Ca²⁺-activated Cl⁻ channels)[2],[3]. Furthermore, high concentrations of hyperosmolar sodium or calcium chloride can induce neurotoxic reduction in cytosolic calcium and alter intracellular ATP levels; substituting with gluconate mitigates these off-target ionic stress responses[].

In in vitro models, calcium gluconate acts as a stable pro-drug that dissociates completely in aqueous media to provide biologically active Ca²⁺[4]. These ions serve as orthosteric agonists for the Calcium-Sensing Receptor (CaSR)[4] and provide the essential electrochemical gradient required for Store-Operated Calcium Entry (SOCE) and transient receptor potential (e.g., TRPV1) channel activation[5].

Calcium signaling and SOCE activation mediated by extracellular Calcium Gluconate.

Physicochemical Properties & Reagent Preparation

To ensure reproducibility in intracellular calcium assays, researchers must utilize research-grade calcium gluconate (≥95% purity)[]. Impurities such as heavy metals can prematurely trigger or block sensitive calcium channels. Purity is typically validated via complexometric titration using EDTA[6].

Property	Value / Description	Experimental Implication
IUPAC Name	Calcium;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoate	Carbohydrate backbone ensures biocompatibility[].
Solubility	~3.3 g/100 mL in Water (at 20°C)	Highly soluble; ideal for concentrated stock solutions without precipitation[].
Anion Permeability	Impermeable (Gluconate)	Prevents activation of Ca²⁺-activated Cl⁻ channels when used as a Cl⁻ substitute[2].
Osmolality Impact	High at hyper-physiological doses	Must be titrated carefully; excessive addition can induce hyperosmolar stress[].

Preparation of 100 mM Stock: Dissolve 4.3 g of D-Gluconic acid calcium salt, hydrate in 100 mL of sterile, deionized water. Filter sterilize (0.22 µm) and store at -20°C[],[4].

Experimental Methodologies

Protocol 1: Ratiometric Intracellular Calcium Imaging (Fura-2 AM)

Objective: To measure real-time intracellular calcium ([Ca²⁺]i) mobilization while isolating calcium currents from chloride currents.

Causality & Design: Fura-2 AM is a ratiometric dye (excited sequentially at 340 nm and 380 nm). Using a ratiometric approach eliminates optical artifacts caused by uneven dye loading, photobleaching, or varying cell thickness[2],[3]. By substituting standard Ringer's solution chloride with calcium gluconate and potassium gluconate, researchers can isolate specific ion exchanger activities, such as the Na⁺/Ca²⁺ exchanger (NCX1), without triggering background chloride currents[2].

Self-Validating System:

• Positive Control: 1 µM Ionomycin (a calcium ionophore) to elicit maximal Ca²⁺ influx, confirming dye responsiveness and cell viability[2],[3].

• Negative Control: 1-5 mM EGTA in Ca²⁺-free buffer to chelate extracellular calcium, proving the measured signal is strictly calcium-dependent[4].

Step-by-Step Procedure:

• Cell Seeding: Seed target cells (e.g., HEK293) on glass coverslips and culture until 70-80% confluent[2].

• Dye Loading: Incubate cells in Opti-MEM or standard Ringer's solution containing 2 µM Fura-2 AM and 0.02% Pluronic F-127 for 1 hour at 37°C[2],[3]. (Note: Pluronic F-127 is a non-ionic surfactant that aids in the solubilization and cellular uptake of the highly hydrophobic AM ester).

• De-esterification Wash: Wash cells twice with Ca²⁺-free Ringer's solution and incubate for 15 minutes to allow intracellular esterases to completely cleave the AM group, trapping the active dye inside the cell.

• Perfusion & Baseline: Transfer the coverslip to an inverted fluorescence microscope (e.g., Zeiss Axiovert) equipped with a high-speed polychromator[2],[3]. Perfuse with a modified gluconate Ringer's solution (e.g., 1.3 mM calcium gluconate, substituting Cl⁻ with gluconate)[2],[3]. Record baseline fluorescence at 340/380 nm excitation and 510 nm emission.

• Stimulation: Inject the agonist (e.g., 10 µM ATP) or experimental compound and continuously record the emission ratio[3].

• Calibration: Calculate[Ca²⁺]i using the Grynkiewicz equation: [Ca²⁺]i = Kd × (R − Rmin)/(Rmax − R) × (Sf2/Sb2)[2].

Protocol 2: High-Throughput Calcium Add-Back Assay for SOCE (Fluo-8 AM)

Objective: To quantify Store-Operated Calcium Entry (SOCE) or specific channel conductance (e.g., TRPV1) using an automated fluorescence plate reader (FLIPR)[4],[5].

Causality & Design: In a standard calcium flux assay, it is difficult to distinguish between internal Endoplasmic Reticulum (ER) calcium release and extracellular calcium influx. The "Add-Back" assay solves this by first depleting the ER stores in a zero-calcium environment using Thapsigargin or Cyclopiazonic acid (CPA)[2]. Once the stores are empty and SOCE channels (like Orai1) are forced open, Calcium Gluconate is "added back" to the extracellular space. The resulting fluorescence spike is exclusively due to extracellular influx[2],[5]. Calcium gluconate is preferred here because massive add-backs of CaCl₂ can shock the cells via chloride toxicity.

Step-by-step workflow for the Calcium Add-Back Assay using Calcium Gluconate.

Step-by-Step Procedure:

• Preparation: Plate cells in a 96-well black, clear-bottom microplate[4].

• Loading: Remove culture medium and add 100 µL of Fluo-8 AM loading solution (buffered with 20 mM HEPES). Incubate at 37°C for 30 minutes, then at room temperature for an additional 30 minutes[4].

• Store Depletion: Wash cells with Ca²⁺-free HBSS containing 0.5 mM EGTA. Add 1 µM Cyclopiazonic acid (CPA) to inhibit the SERCA pump and deplete ER stores[2]. Monitor fluorescence until the transient ER release signal returns to baseline.

• Baseline Reading: Place the plate in a FLIPR or FlexStation. Record baseline fluorescence (Excitation ~490 nm, Emission ~525 nm) for 20 seconds[4].

• Calcium Add-Back: Program the instrument to automatically inject the Calcium Gluconate working solution to achieve a final extracellular concentration of 1.5 to 4.8 mM[4],[5].

• Measurement & Analysis: Record the rapid influx signal at 1 Hz for 60 seconds to capture acute effects, then at 0.1 Hz for an additional 280 seconds[5]. Calculate the normalized response (ΔF/F₀) by subtracting the baseline (F₀) from peak fluorescence (F_max) and dividing by F₀[4].

Data Validation and Interpretation

To ensure robust E-E-A-T standards, all quantitative data derived from the Calcium Add-Back assay must be validated against known pharmacological modulators to rule out false positives.

Experimental Condition	Expected Fluorescence Response (ΔF/F₀)	Mechanistic Interpretation
Buffer Only (Negative Control)	< 0.1	Stable baseline; confirms no spontaneous channel activation or dye leakage.
Calcium Gluconate Add-Back	2.5 - 4.0	Robust SOCE or ligand-independent channel influx; validates assay window[5].
Ca-Gluconate + 10 µM Ruthenium Red	< 0.5	Successful blockade of TRPV1/SOCE channels; proves signal is channel-mediated[5].
1 µM Ionomycin (Positive Control)	> 5.0	Maximal membrane permeabilization; validates dye integrity and total dynamic range[2],[4].

By utilizing D-Gluconic acid calcium salt instead of standard calcium chloride, researchers can precisely control the anionic environment, eliminate chloride-induced electrophysiological artifacts, and maintain cellular viability during high-concentration calcium screening assays.

References

• Advocate Health. "Calcium Carbonate as a Potential Intervention to Prevent Labor Dystocia." Available at:[Link]

• NIH. "Anoctamin-6 Controls Bone Mineralization by Activating the Calcium Transporter NCX1." Available at: [Link]

• Ovid. "Clinical Efficacy of Calcium Gluconate Combined..." Available at: [Link]

• Oregon State University. "Calcium | Linus Pauling Institute." Available at: [Link]

• Biologists.com. "Anoctamins are a family of Ca2+-activated Cl- channels." Available at:[Link]

• Ovid. "Influence of the in Vivo Calcium Status on Cellular Calcium..." Available at: [Link]

• Aurora Biomed. "Novel Methodology to Identify TRPV1 Antagonists Independent of Capsaicin Activation." Available at: [Link]

• NIH. "The Ectomycorrhizal Fungus Laccaria bicolor Produces Lipochitooligosaccharides..." Available at: [Link]

Sources

• 2. Anoctamin-6 Controls Bone Mineralization by Activating the Calcium Transporter NCX1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.biologists.com [journals.biologists.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. aurorabiomed.com.cn [aurorabiomed.com.cn]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Formulation and In Vivo Administration of D-Gluconic Acid Calcium Salt, Hydrate

Executive Summary

D-Gluconic acid calcium salt, hydrate (Calcium Gluconate Monohydrate) is a critical therapeutic agent and experimental compound used extensively in preclinical models to manage hypocalcemia, investigate bone mineralization, and rescue drug-induced cardiac toxicity[1][2]. Formulating this compound for in vivo use presents unique physicochemical challenges. Because its equilibrium solubility at room temperature is relatively low, standard clinical and preclinical intravenous (IV) formulations require supersaturation[1][3].

This application note provides researchers with authoritative, self-validating protocols for formulating stable calcium gluconate solutions. By understanding the thermodynamic causality behind excipient selection and the severe risks of in vivo precipitation, scientists can ensure reproducible, safe, and translatable animal studies.

Physicochemical Profiling & Causality in Formulation Design

The formulation of calcium gluconate is dictated by its endothermic dissolution profile and its propensity to precipitate in the presence of incompatible anions. At 25°C, the aqueous solubility of calcium gluconate monohydrate is only ~3 g/100 mL[3]. However, the standard therapeutic concentration for IV administration is 10% (100 mg/mL or 10 g/100 mL)[1].

The Causality of Supersaturation: To achieve a 100 mg/mL concentration, the solution must be heated to drive complete dissolution. Upon cooling, the solution enters a highly unstable supersaturated state. Without stabilization, the calcium salt will spontaneously crystallize. To prevent this, Calcium Saccharate Tetrahydrate is introduced as a stabilizing excipient (typically at 4.5 mg/mL), which disrupts the crystal lattice formation of gluconate and maintains the supersaturated state[1][2].

Table 1: Quantitative Physicochemical Properties

Property	Value	Reference / Impact on Formulation
Molecular Formula	C₁₂H₂₄CaO₁₅ (Monohydrate)	[4][5]
Molecular Weight	448.39 g/mol	[5]
Aqueous Solubility (25°C)	~30 mg/mL (3 g/100 mL)	Requires heating for 10% solutions[3].
Elemental Calcium Content	9.3 mg Ca²⁺ per 100 mg API	Critical for calculating exact molar dosing[1].
Target pH (10% Solution)	6.0 – 8.2	Maintained via HCl or NaOH adjustment[1][3].

Pharmacological Mechanism of Action

In acute toxicity models (such as hyperkalemia or propranolol overdose), calcium gluconate does not lower systemic potassium or beta-blocker levels; rather, it directly antagonizes their effects on the cardiomyocyte membrane[6][7]. By increasing the extracellular calcium gradient, it restores the resting membrane potential threshold, thereby reducing myocardial excitability and preventing fatal arrhythmias[6].

Mechanism of action for Calcium Gluconate in stabilizing cardiomyocytes during systemic toxicity.

Formulation Methodologies

Protocol A: Preparation of 10% (100 mg/mL) Supersaturated IV/IP Solution

This protocol mimics the clinical standard to ensure high translational validity[1][2].

Materials Required:

• D-Gluconic acid calcium salt, monohydrate (API)

• Calcium saccharate tetrahydrate (Stabilizer)

• Sterile Water for Injection (WFI)

• 0.1N HCl and 0.1N NaOH (for pH adjustment)

• 0.22 µm Polyethersulfone (PES) syringe filter

Step-by-Step Workflow:

• Gravimetric Measurement: For every 10 mL of target formulation, accurately weigh 1,000 mg (1 g) of Calcium Gluconate Monohydrate and 45 mg of Calcium Saccharate Tetrahydrate[1].

• Initial Suspension: Transfer the powders to a sterile glass vial. Add 8 mL of WFI (80% of the final volume). The mixture will appear as a thick, opaque white suspension.

• Endothermic Dissolution: Place the vial on a heated magnetic stirrer. Heat the suspension to 60°C – 80°C under continuous agitation. Maintain heat until the solution becomes completely optically clear (typically 15–20 minutes).

• Cooling & pH Adjustment: Remove from heat and allow the solution to cool to room temperature (25°C). Measure the pH. Adjust dropwise with 0.1N HCl or NaOH until the pH stabilizes between 6.0 and 8.2 [1][3].

• Volume Adjustment: QS (quantum satis) to exactly 10.0 mL using WFI.

• Sterile Filtration: Pass the solution through a 0.22 µm PES membrane into a sterile, depyrogenated dosing vial.

• Self-Validating QC Step: Perform a visual inspection against both a black and white background. The solution must be perfectly clear. Causality: If the stabilizer fails or the solution was not heated sufficiently, micro-crystals will form. Injecting a precipitated solution in vivo will cause fatal pulmonary emboli[8].

Protocol B: Preparation of Oral Gavage Suspension (e.g., 40 mg/mL)

For oral administration in chronic models (e.g., rheumatoid arthritis), supersaturation is not strictly required.

• Weigh the required mass of Calcium Gluconate (e.g., 400 mg for a 10 mL batch).

• Suspend in 10 mL of distilled water.

• Because this is below the 100 mg/mL threshold, it will dissolve at room temperature with vigorous vortexing.

• Administer via oral gavage. Note: Bioavailability is dependent on gastric pH and active intestinal transport[9].

Formulation Workflow & Quality Control

Step-by-step workflow for preparing a stable, supersaturated 10% Calcium Gluconate IV solution.

In Vivo Administration Guidelines & Safety

Standard Dosing Paradigms

Summarized below are field-validated dosing paradigms across different animal models:

Table 2: Established In Vivo Dosing Parameters

Animal Model	Route	Dose	Application / Indication
DBA/1J Mice	Oral (Gavage)	50 – 200 mg/kg/day	Rheumatoid arthritis (collagen-induced)[9]
Sprague Dawley Rats	Intragastric	3225 mg/kg/day	High-dose urinary proteome profiling[10]
Balb/c Mice	Intraperitoneal (IP)	60 mg/kg	Acute propranolol toxicity rescue[7]
Rodents / Rabbits	Intravenous (IV)	100 – 200 mg/kg	Acute hypocalcemia / Bone mineralization[2][11]

Critical Safety Warnings (E-E-A-T Insights)

• Precipitation Risks (The Phosphate/Bicarbonate Hazard): Calcium gluconate is highly incompatible with phosphate and bicarbonate buffers. Co-infusion with phosphate-buffered saline (PBS) or phosphate-containing heparin products will instantaneously form insoluble calcium phosphate[12][13]. Rule: Always flush IV lines with unbuffered 0.9% Normal Saline or 5% Dextrose before and after administration[3][8].

• Infusion Rate Limits: Rapid IV injection of calcium gluconate causes acute hypercalcemia, leading to severe vasodilation, bradycardia, and cardiac arrhythmias[6]. The IV administration rate should strictly not exceed 0.45 mmol of calcium per minute[11].

• Extravasation: Ensure secure venous access. Accidental extravasation of 10% calcium gluconate into surrounding tissue causes severe localized necrosis, cellulitis, and abscess formation[6][11].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 9290, Calcium Gluconate." PubChem. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 23724989, Calcium Gluconate Monohydrate." PubChem. URL: [Link]

• U.S. Food and Drug Administration (FDA). "Calcium Gluconate Injection NDA 208418 / 210906 Medical Reviews." AccessData. URL: [Link]

• Lee, et al. "Effects of Calcium Gluconate, a Water Soluble Calcium Salt on the Collagen-Induced DBA/1J Mice Rheumatoid Arthritis." Biomolecules & Therapeutics (Seoul). PMC. URL: [Link]

• "Changes of urinary proteome in rats after intragastric administration of calcium gluconate." bioRxiv. URL: [Link]

• Hilario, A. L. "Acute propranolol toxicity rescue using calcium gluconate and dopamine in mice model." International Journal of Medical Science and Innovative Research (IJMSIR). Index Copernicus. URL: [Link]

• Liviskie, C. J., et al. "Precipitation of Heparin Products With Calcium Gluconate: The Activity of Inactive Ingredients." The Journal of Pediatric Pharmacology and Therapeutics. PMC. URL: [Link]

• Electronic Medicines Compendium (emc). "Calcium gluconate 5% w/v Solution for injection/infusion - Summary of Product Characteristics." URL: [Link]

Sources

• 1. Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. chemwhat.com [chemwhat.com]
• 5. Calcium gluconate monohydrate | C12H24CaO15 | CID 23724989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Calcium gluconate - Wikipedia [en.wikipedia.org]
• 7. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Effects of Calcium Gluconate, a Water Soluble Calcium Salt on the Collagen-Induced DBA/1J Mice Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. mhraproducts4853.blob.core.windows.net [mhraproducts4853.blob.core.windows.net]
• 12. Precipitation of Heparin Products With Calcium Gluconate: The Activity of Inactive Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Q: Why does D-Gluconic acid calcium salt (Calcium Gluconate) precipitate when added to Phosphate-Buffered Saline (PBS)?

Welcome to the Application Science Technical Support Center . As a Senior Application Scientist, I have designed this portal to address one of the most pervasive yet misunderstood challenges in cell culture, drug formulation, and analytical biochemistry: the precipitation of calcium salts in phosphate-buffered systems.

This guide is structured as a comprehensive Question-and-Answer knowledge base, moving from fundamental thermodynamic causality to field-proven, self-validating protocols.

A: The precipitation is driven by a fundamental thermodynamic incompatibility between free calcium ions ( Ca2+ ) and phosphate anions at physiological pH.

When D-Gluconic acid calcium salt, hydrate dissolves, it dissociates into Ca2+ and gluconate ions. Standard PBS contains high concentrations (~10 mM) of phosphate ions (a mixture of HPO42−​ and H2​PO4−​ ). At a physiological pH of 7.4, the equilibrium shifts to provide a significant fraction of divalent and trivalent phosphate ions[1].

Because the solubility product constant ( Ksp​ ) for calcium phosphate species—such as amorphous calcium phosphate, which rapidly matures into insoluble hydroxyapatite—is exceptionally low, the combination of Ca2+ and PO43−​ instantly exceeds the thermodynamic threshold for solubility[1]. While calcium gluconate is a larger organic salt that dissociates more slowly than inorganic calcium chloride (providing a slight kinetic delay), it ultimately cannot overcome the thermodynamic drive toward precipitation in a phosphate-rich environment[2][3].

Mechanism of calcium phosphate precipitation and prevention via alternative buffers.

Q: How do different buffer systems and conditions affect calcium solubility?

A: The solubility of calcium phosphate is highly pH-dependent; it readily dissolves in acidic environments but precipitates aggressively in neutral or alkaline conditions[1][4][5]. To make informed experimental choices, refer to the quantitative compatibility matrix below:

Buffer System	Phosphate Concentration	Nominal pH	Calcium Compatibility Limit	Precipitation Risk Profile
Standard PBS (1X)	~10.0 mM	7.4	< 0.5 mM	High (Immediate to hours)
DPBS (with Ca/Mg)	~9.0 mM	7.0 - 7.2	~0.9 mM	Moderate (Metastable, sensitive to temp)
Parenteral Nutrition	Variable	6.2 - 6.4	~5.0 - 10.0 mM	Low to Moderate (pH dependent)[6]
HEPES Buffer	0.0 mM	7.4	> 10.0 mM	None (Thermodynamically stable)
Tris-HCl	0.0 mM	7.4	> 10.0 mM	None (Thermodynamically stable)

Q: What is the validated protocol for formulating calcium-supplemented physiological buffers without precipitation?

A: To create a self-validating, stable system, you must control the kinetics of mixing and eliminate reactive anions. The most robust solution is to replace PBS with a zwitterionic buffer (e.g., HEPES) or Tris-HCl.

Step-by-step workflow for formulating stable calcium-supplemented physiological buffers.

Protocol: Preparation of a Self-Validating Calcium-Supplemented HEPES Buffer

Causality Note: We dissolve the calcium salt separately. Adding dry calcium powder directly to a buffer creates localized zones of extremely high concentration at the solid-liquid interface, instantly exceeding the Ksp​ and nucleating crystals that act as seeds for further precipitation[7][8][9].

• Base Preparation: In a clean beaker, dissolve your base physiological salts (e.g., 137 mM NaCl, 2.7 mM KCl) and 20 mM HEPES in 80% of your final target volume of ddH2​O . Do not add any phosphate salts.

• pH Adjustment: Titrate the solution to pH 7.4 using 1M NaOH or HCl.

• Calcium Stock Preparation: In a separate tube, dissolve D-Gluconic acid calcium salt, hydrate in ddH2​O to create a concentrated 100X stock (e.g., 100 mM).

• Kinetic Mixing: Place the base buffer on a magnetic stirrer at 500 RPM. Add the calcium stock dropwise into the vortex center. This rapid dispersion prevents localized concentration spikes[7][10].

• Volume Adjustment: Bring the solution to the final target volume with ddH2​O .

• Sterilization: Pass the solution through a 0.22 µm PES sterile filter. Do not autoclave.

• Self-Validation Check: Measure the Optical Density (OD) at 600 nm using a spectrophotometer using ddH2​O as a blank. An OD600​<0.005 confirms the absence of sub-visible microprecipitates.

Q: Troubleshooting FAQs

Why did my media precipitate only after I autoclaved it? Autoclaving induces two precipitation-driving factors. First, calcium phosphate exhibits retrograde solubility, meaning it becomes less soluble as temperature increases[7][9][11]. Second, high heat drives off dissolved CO2​ , which subsequently raises the pH of the solution. This pH spike shifts the phosphate equilibrium toward the highly reactive PO43−​ state, guaranteeing precipitation[10][11]. Always sterile-filter (0.22 µm) calcium-supplemented media.

I am detecting unexplainable "microparticles" in my flow cytometry data. Could this be related to my buffer? Absolutely. Annexin V binding assays require millimolar concentrations of calcium. If you add calcium to a phosphate-containing biological fluid or PBS, calcium-phosphate microprecipitates (typically 0.7–0.9 µm in diameter) will form rapidly[12]. These crystals perfectly mimic the forward and side scatter profiles of biological microparticles or exosomes[12]. You must use a phosphate-free binding buffer.

Does the choice between Calcium Gluconate and Calcium Chloride matter for precipitation? Yes, from a kinetic standpoint. Calcium gluconate is a larger organic salt that is less rapidly dissociable than calcium chloride[2][3]. In complex formulations like parenteral nutrition, this slower ionization permits a slightly higher amount of phosphate to be co-formulated before visible precipitation occurs[2][6]. However, in simple aqueous PBS, this kinetic delay is insufficient to prevent eventual thermodynamic precipitation.

I absolutely must use PBS for my assay. Is there any workaround? If your experimental design strictly mandates PBS, you must rely on kinetic delay. Prepare your PBS at a slightly lower pH (e.g., 7.0) to increase solubility[10][13]. Add the calcium gluconate as a highly diluted stock, dropwise, immediately before the assay begins. Be aware that this solution is metastable; it will eventually precipitate, so the assay must be completed within 30 to 60 minutes.

References

• Calcium Phosphate Buffer – ZOIC PalaeoTech Limited. zoicpalaeotech.co.uk.[Link]

• Calcium-phosphate microprecipitates mimic microparticles when examined with flow cytometry. PMC. [Link]

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell. [Link]

• Precipitation of Heparin Products With Calcium Gluconate: The Activity of Inactive Ingredients. PMC.[Link]

• Analysis of the Causes of Precipitation in Cell Culture Flasks. Luoyang FuDau Biotechnology Co., Ltd.[Link]

• Studies of the solubility of different calcium phosphate ceramic particles in vitro. PubMed. [Link]

• Calcium phosphate precipitation for MDCK cells. Caltech. [Link]

• In vitro Evaluation of Calcium Phosphate Precipitation on Possibly Bioactive Titanium Surfaces. JOMR. [Link]

• Calcium Phosphate Transfection of PC12 Cells. Gladstone Institutes.[Link]

• How to prepare PBS with MgCl2 and CaCl2, pH 7,5? ResearchGate. [Link]

• Calcium and Phosphate Solubility Curves for Parenteral Nutrient Solutions. JMAT.[Link]

• Physicochemical transfer functions to predict zone of precipitation between calcium and phosphate. Journal of Applied Pharmaceutical Science. [Link]

• Why does calcium phosphate dissolve at low pH. Chemistry Stack Exchange. [Link]

• The influence of pH value on the solubility of calcium gluconate. Ruipu Biological. [Link]

• Calcium and Phosphate Solubility Curve Equation for Determining Precipitation Limits. PMC. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. jmatonline.com [jmatonline.com]
• 3. japsonline.com [japsonline.com]
• 4. zoicpalaeotech.co.uk [zoicpalaeotech.co.uk]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Calcium and Phosphate Solubility Curve Equation for Determining Precipitation Limits in Compounding Parenteral Nutrition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 8. Analysis of the Causes of Precipitation in Cell Culture Flasks - Concentration and Calcium Salts - News - Luoyang FuDau Biotechnology Co., Ltd. [cellcultureflasks.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. researchgate.net [researchgate.net]
• 11. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 12. Calcium-phosphate microprecipitates mimic microparticles when examined with flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ruipugroup.com [ruipugroup.com]

Troubleshooting aggregation of nanoparticles synthesized with calcium gluconate.

Welcome to the Technical Support Center

As a Senior Application Scientist, I have spent years troubleshooting the colloidal stability of nanomedicines. Calcium gluconate is an outstanding, highly biocompatible precursor for synthesizing calcium-based nanoparticles (such as calcium phosphate, calcium carbonate, and calcium peroxide)[1][2]. However, the rapid nucleation kinetics of calcium ions, combined with complex van der Waals interactions, make these systems highly susceptible to aggregation[1][3].

This guide is designed to move beyond basic "tips and tricks." Here, we will dissect the thermodynamic and kinetic causality behind nanoparticle agglomeration and provide you with self-validating protocols to ensure monodisperse, reproducible syntheses.

Part 1: Mechanistic FAQs on Calcium Nanoparticle Aggregation

Q1: Why do my calcium gluconate nanoparticles aggregate immediately upon adding the precipitating agent? A1: Immediate aggregation is typically a failure of the electrical double layer or steric barrier during the nucleation phase. When calcium gluconate reacts with a precipitating anion, rapid supersaturation causes burst nucleation[3]. If a stabilizer (e.g., PEG, PVP, or sodium citrate) is not present in the calcium precursor solution prior to precipitation, the bare, high-surface-energy nuclei will irreversibly fuse via Ostwald ripening and van der Waals attraction[1][4].

Q2: How does the choice of calcium gluconate over simple salts like calcium chloride affect aggregation? A2: Calcium gluconate is a bulky, organic calcium salt. The gluconate anion weakly chelates calcium, slightly retarding the release of free Ca²⁺ ions compared to highly soluble salts[1]. While this controlled release slows nucleation (which is advantageous), residual gluconate and byproducts can increase the local ionic strength. High ionic strength compresses the Debye length around the nanoparticles, neutralizing electrostatic repulsion and promoting aggregation[1].

Q3: My zeta potential is near zero, and the suspension is milky. Is this recoverable? A3: A zeta potential near zero indicates the system is at its isoelectric point, where net surface charge—and thus electrostatic repulsion—is completely neutralized[1]. Once hard agglomeration occurs, it is rarely fully reversible without destructive high-energy sonication, which can fracture the primary particles[4]. It is critical to prevent this by adjusting the pH away from the isoelectric point (typically maintaining pH 7.5–9.0) or by utilizing a strong electrosteric stabilizer like phytic acid[4][5].

Part 2: Quantitative Data & Parameter Optimization

To achieve colloidal stability, synthesis parameters must be tightly controlled. The tables below summarize the empirical boundaries required to prevent aggregation.

Table 1: Critical Parameters for Calcium Gluconate NP Stability

Parameter	Optimal Range	Aggregation Risk	Mechanistic Rationale
Precursor Conc.	0.01 M – 0.1 M	High	High initial concentrations accelerate nucleation beyond the stabilizer's capping rate, leading to particle fusion[1].
Suspension pH	7.5 – 9.0	Critical	Approaching the isoelectric point neutralizes surface charge. A slightly alkaline pH ensures optimal deprotonation of stabilizers[1][4].
Stabilizer Conc.	0.5% – 2.0% (w/v)	Moderate	Insufficient stabilizer fails to provide adequate steric bulk or electrostatic shielding to counteract attractive forces[1].
Mixing Rate	> 500 rpm	High	Poor mixing creates localized zones of extreme supersaturation, causing uneven particle growth and rapid flocculation[3][5].

Table 2: Zeta Potential (ζ) and Colloidal Stability Correlation

Zeta Potential (mV)	Stability Profile	Required Troubleshooting Action
0 to ±5	Rapid Coagulation	Immediate pH adjustment or addition of an ionic capping agent.
±10 to ±20	Incipient Instability	Dialyze to reduce ionic strength; increase steric capping polymers.
±30	Moderate Stability	Standard baseline for short-term storage and characterization.
> ±40	Excellent Stability	None. The system is electrostatically stable.

Part 3: Self-Validating Experimental Protocol

To guarantee reproducibility, every protocol must have built-in validation checks. Follow this anti-solvent precipitation method to synthesize stable calcium-based nanoparticles.

Step 1: Precursor Preparation & Chelation

• Action: Dissolve calcium gluconate (0.05 M) in deionized water.

• Causality: Deionized water prevents the introduction of competitive ions that could prematurely compress the electrical double layer[4].

• Validation Checkpoint: The solution must be completely optically clear. Any baseline turbidity indicates undissolved precursor or premature carbonate formation from atmospheric CO₂, which will act as aggregation seeds.

Step 2: Pre-Stabilization (The Critical Step)

• Action: Add a capping agent (e.g., 1% w/v Sodium Citrate or PEG) directly to the calcium gluconate solution before initiating precipitation[1][4].

• Causality: Stabilizers must be present in the bulk phase prior to supersaturation. They adsorb onto the nascent nanoparticle surfaces immediately upon formation, providing electrosteric repulsion[1].

Step 3: Controlled Nucleation

• Action: Using a programmable syringe pump, add the precipitating agent dropwise into the calcium/stabilizer mixture under vigorous magnetic stirring (>500 rpm)[1][5].

• Causality: Dropwise addition prevents localized zones of extreme supersaturation. Vigorous mixing ensures the rapid dispersion of the precipitating anion, forcing homogeneous nucleation[3].

• Validation Checkpoint: A faint, opalescent Tyndall effect should appear. A thick, milky white suspension indicates macroscopic flocculation has occurred.

Step 4: Maturation and Ostwald Ripening Control

• Action: Allow the suspension to age under continuous stirring for 1–4 hours at a constant temperature[1].

• Causality: Aging allows the amorphous calcium nanoparticles to undergo phase transition and thermodynamic stabilization.

• Validation Checkpoint: Dynamic Light Scattering (DLS) should yield a Polydispersity Index (PDI) of < 0.2 across three consecutive readings.

Step 5: Gentle Purification

• Action: Purify the suspension using dialysis against a low-ionic-strength buffer (pH 7.5–8.5) rather than high-speed centrifugation[1][4].

• Causality: Centrifugation forces particles into a dense pellet, overcoming the steric barrier and causing irreversible hard-aggregation. Dialysis gently removes unreacted ions, lowering the ionic strength and expanding the electrical double layer[1].

Part 4: Troubleshooting Workflows & Visualizations

When aggregation occurs, systematic isolation of the root cause is mandatory. Use the following diagnostic workflows to rescue your synthesis.

Fig 1: Mechanistic workflow of calcium gluconate nanoparticle synthesis and stabilization.

Fig 2: Decision tree for troubleshooting calcium-based nanoparticle aggregation.

References

• National Center for Biotechnology Information (PMC). "Biosynthesized Calcium Peroxide Nanoparticles as a Multifunctional Platform for Liver Cancer Therapy." Pharmaceutics. Available at:[Link]

• ResearchGate. "How to prevent agglomeration of calcium phosphate nanoparticles?" Scientific Q&A Forum. Available at: [Link]

• MDPI. "Calcium Phosphate Nanoparticle Precipitation by a Continuous Flow Process: A Design of Experiment Approach." Nanomaterials. Available at:[Link]

• ACS Publications. "Reversible pH Responsive Aggregation Behavior of Size-Controlled Calcium Carbonate Composite Nanoparticles by Phytic Acid in Aqueous Solution." Langmuir. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Biosynthesized Calcium Peroxide Nanoparticles as a Multifunctional Platform for Liver Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Solubility of D-Gluconic Acid Calcium Salt, Hydrate in Complex Media

Prepared by: Gemini, Senior Application Scientist

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to address challenges related to the solubility of D-Gluconic acid calcium salt, hydrate—commonly known as calcium gluconate—in complex experimental media. Our goal is to equip you with the fundamental knowledge and practical techniques to ensure consistent and successful experimental outcomes.

Section 1: Understanding the Fundamentals of Calcium Gluconate Solubility

A firm grasp of the physicochemical properties of calcium gluconate is the first step in troubleshooting. Its solubility is not a fixed value but is highly dependent on its environment.

Q1: What is the baseline solubility of calcium gluconate and how does temperature affect it?

A1: Calcium gluconate has limited solubility in cold water, which is a primary reason for many of the challenges researchers face. However, its solubility is highly sensitive to temperature. Heating the solvent is one of the most effective and straightforward methods to increase the dissolution rate and concentration.[1]

The anhydrous and monohydrate forms exhibit different thermal stabilities and solubility profiles. The monohydrate form begins to lose its crystalline water between 80°C and 120°C.[2] For practical purposes, preparing a concentrated stock solution in hot water (e.g., 60-80°C) is a standard and highly effective practice.[1]

Table 1: Solubility of Calcium Gluconate in Water at Various Temperatures

Temperature	Solubility ( g/100 mL)	Form/Condition	Reference
0°C	~1.2	Monohydrate	[3]
15°C	~3.3	Not specified	[4]
25°C	~2.16 - 3.5	Monohydrate / Not specified	[3][4]
Boiling Water (100°C)	~20.0 (1 part in 5 parts water)	Not specified	[4]

Q2: How does pH critically impact the solubility of calcium gluconate?

A2: The pH of your medium is arguably the most critical factor governing calcium gluconate solubility, as it directly influences the ionic state of the gluconate and calcium ions.[5]

• Acidic Conditions (pH < 6.0): In acidic environments, hydrogen ions (H⁺) combine with the gluconate anion (C₆H₁₁O₇⁻) to form the weak electrolyte, gluconic acid. This consumption of gluconate ions shifts the dissolution equilibrium (Ca(C₆H₁₁O₇)₂ ⇌ Ca²⁺ + 2C₆H₁₁O₇⁻) to the right, promoting further dissolution of the salt.[3] For instance, at 25°C, the solubility can increase dramatically to 25 g/100 mL at a pH of 1.[3] Most food and beverage applications maintain a pH of ≤5 to ensure high solubility.[6]

• Neutral to Weakly Alkaline Conditions (pH 6.5–8.5): This range is often considered the "optimal dissolution interval" for achieving high, stable solubility without significant side reactions.[5] In this window, gluconate and calcium ions exist in their free, stable forms, maintaining the dissolution equilibrium.[5] For many biological applications, such as cell culture media, maintaining the pH within a tight physiological range (e.g., 7.2-7.4) is crucial not only for the cells but also for preventing salt precipitation.[1]

• Strongly Alkaline Conditions (pH > 10.0): In highly alkaline environments, the concentration of hydroxide ions (OH⁻) is high. These ions react with free calcium ions (Ca²⁺) to form calcium hydroxide (Ca(OH)₂), a sparingly soluble precipitate.[3][5] This reaction effectively removes Ca²⁺ from the solution, disrupting the equilibrium and causing a sharp decrease in the overall solubility of calcium gluconate.[5] Significant precipitation can occur at pH values above 12.[5]

Section 2: Troubleshooting Solubility Issues in Complex Media - FAQs

Complex media, such as cell culture media, formulation buffers, or microbial growth media, contain a multitude of components that can interact with calcium gluconate.

FAQ 1: I added calcium gluconate powder directly to my cold media, and it formed clumps and didn't dissolve. What went wrong?

This is a common issue stemming from the low solubility of calcium gluconate in cold water.[4] Direct addition to a complex, cold medium is inefficient and often leads to incomplete dissolution. The fine powder can also agglomerate, reducing the surface area available for solvation.[1]

Solution: Always prepare a concentrated stock solution first. By dissolving the calcium gluconate powder in pre-warmed (60-80°C) purified water with continuous stirring, you can achieve complete dissolution efficiently.[1] After the solution has cooled, it can be filter-sterilized and added to your final medium.

FAQ 2: After adding my sterile calcium gluconate stock solution, a white precipitate formed in the final medium. What is it and how can I prevent it?

The precipitate is almost certainly an insoluble calcium salt, most commonly calcium phosphate or calcium carbonate.[1]

Causality & Prevention:

• Phosphate and Bicarbonate Interaction: Complex media are rich in phosphate and bicarbonate ions, which serve as buffers and nutrients. When a concentrated calcium solution is added, the local concentration of calcium and phosphate/bicarbonate can exceed the solubility product (Ksp), leading to spontaneous precipitation.[1][7]

• pH Shifts: If the medium is exposed to air for extended periods, it can lose CO₂, causing the pH to rise. This increase in pH reduces the solubility of calcium phosphate, promoting its precipitation.[1]

• Order of Addition: The sequence in which you add components is critical. Never add concentrated calcium and concentrated phosphate solutions back-to-back.

• Prevention Protocol:

  • Separate Stock Solutions: Prepare and store concentrated calcium and phosphate solutions separately.[1]

  • Slow, Dilute Addition: Add the calcium gluconate stock solution dropwise to the final volume of the medium while stirring gently. This prevents localized high concentrations.[1]

  • pH Control: Ensure the final medium is buffered and adjusted to the correct pH (typically 7.2-7.4 for cell culture) before adding the calcium stock.[1]

FAQ 3: My medium containing calcium gluconate turned cloudy after a freeze-thaw cycle. Can I still use it?

It is not recommended. Repeated freeze-thaw cycles can cause salts, including calcium gluconate and its potential precipitates, to fall out of solution.[1] The resulting medium will have an altered and unknown concentration of essential ions, which can compromise your experimental results.

Solution: Aliquot your prepared medium into smaller, single-use volumes. This practice avoids the need for repeated warming and cooling of the entire batch, preserving its integrity.[1]

Section 3: Advanced Strategies for Solubility Enhancement

For applications requiring higher concentrations of soluble calcium, advanced techniques may be necessary.

Strategy 1: Chemical Complexation and Chelation

Complexing or chelating agents can bind to calcium ions, forming soluble complexes that effectively increase the total amount of calcium that can be held in solution.

Table 2: Selected Agents for Enhancing Calcium Gluconate Solubility

Agent	Mechanism of Action	Typical Application/Considerations	References
Calcium D-saccharate	Stabilizes supersaturated solutions of calcium gluconate, preventing precipitation.	Used in pharmaceutical-grade intravenous solutions to achieve high calcium concentrations.	[4][8]
Other Hydroxycarboxylates (e.g., Sodium Lactate)	Form soluble complexes with calcium. Adding sodium lactate or lactobionate can significantly increase calcium gluconate solubility.	Useful in food and pharmaceutical formulations where mixed salts are acceptable.	[9][10]
Amino Acids (e.g., Aspartic, Glutamic Acid)	Form soluble chelate complexes with calcium, enhancing both solubility and potentially biological absorption.	Can be beneficial in cell culture or nutritional supplement formulations where these amino acids are also desired.	[11]
Cyclodextrins (e.g., HP-β-CD)	Encapsulate the less soluble part of a molecule in a hydrophobic core, increasing its apparent water solubility.	A common technique in drug formulation to improve the solubility of poorly soluble active pharmaceutical ingredients (APIs).	[12][13]
Boric Acid	Forms a soluble complex with the gluconate moiety, allowing for more concentrated aqueous solutions.	Primarily used in specific chemical or pharmaceutical preparations; may not be suitable for all biological systems.	[4]

Strategy 2: Utilizing Co-solvents

In some non-biological or specific formulation contexts, the use of co-solvents can modify the polarity of the solvent and improve solubility. However, this approach must be carefully validated. In aqueous systems containing other solubilizers like cyclodextrins, co-solvents can sometimes reduce the efficiency of complex formation even as they increase the base solubility of the compound.[14] Studies have investigated binary solvent systems like water-propanol, which show that solubility increases with temperature and the proportion of water.[15] This strategy is less common for complex biological media due to potential toxicity or interference from the co-solvent.

Section 4: Standard Operating Procedures (SOPs)

Adhering to validated protocols is essential for reproducibility.

SOP 1: Preparation of a 1M Calcium Gluconate Stock Solution

This protocol provides a method for creating a stable, concentrated stock solution.

Materials:

• D-Gluconic acid calcium salt, hydrate (M.W. ~448.4 g/mol for monohydrate)

• Sterile, deionized water

• Sterile beaker or flask

• Sterile magnetic stir bar and stir plate

• Heating plate

• Sterile 0.22 µm syringe filter

• Sterile storage bottle

Methodology:

• Pre-warm the Solvent: Heat the deionized water to approximately 60-80°C. This is the most critical step for efficient dissolution.[1]

• Weigh the Compound: In a sterile container, weigh out 43.04 g of calcium gluconate (anhydrous) or an equivalent molar amount of the hydrate form for every 100 mL of final solution volume.

• Dissolve: Place the stir bar in the beaker with the pre-warmed water. Slowly add the calcium gluconate powder while stirring continuously.

• Ensure Complete Dissolution: Continue stirring on the heated stir plate until the solution is completely clear. Do not boil.

• Cool to Room Temperature: Allow the solution to cool completely. As a supersaturated solution, it may be prone to precipitation if not stabilized, but cooling slowly is advisable.[4]

• Sterile Filtration: Using a sterile syringe, draw up the cooled solution and pass it through a 0.22 µm filter into the final sterile storage bottle.[1]

• Label and Store: Label the bottle clearly with the name, concentration (1M), and preparation date. Store at 4°C.[1]

SOP 2: Supplementing Complex Media with Calcium Gluconate

This protocol minimizes the risk of precipitation when adding the stock solution to your final medium.

Materials:

• Basal complex medium (e.g., cell culture medium, formulation buffer)

• Sterile 1M Calcium Gluconate stock solution (from SOP 1)

• Sterile serological pipettes

• Sterile container for the final medium

Methodology:

• Calculate Required Volume: Determine the volume of stock solution needed to achieve the desired final calcium concentration in your medium.

• Prepare Final Medium: Aseptically transfer the required volume of the basal medium to a sterile container. Ensure the medium is at its final working temperature (e.g., room temperature or 37°C).

• Slow Addition with Agitation: While gently swirling or stirring the basal medium, add the calculated volume of the calcium gluconate stock solution dropwise.[1] This slow, distributive addition is crucial to prevent localized over-concentration and subsequent precipitation.

• Final Checks: Once the addition is complete, confirm the pH of the final supplemented medium is within the desired range.

• Usage: The supplemented medium is now ready for use.

Section 5: Visual Guides and Workflows

Troubleshooting Decision Tree

This workflow guides the user through a logical process to diagnose and solve solubility issues.

Caption: Factors shifting calcium gluconate's dissolution equilibrium.

References

• Ruipu Biological (2025). The stability of calcium gluconate in extreme environments.
• Benchchem (2025). Troubleshooting Calcium Gluconate solubility issues in culture media.
• Ruipu Biological (2025). The influence of pH value on the solubility of calcium gluconate.

• PubChem. Calcium Gluconate | C12H22CaO14 | CID 9290. Available at: [Link]

• Ruipu Biological (2025). The thermal stability of calcium gluconate.

• RSC Publishing (2023). Effects of various parameters on solution-mediated phase transformation of calcium D-gluconate: an approach to obtain pure metastable monohydrate. Available at: [Link]

• ACS Publications (2013). Aqueous Solubility of Calcium l-Lactate, Calcium d-Gluconate, and Calcium d-Lactobionate: Importance of Complex Formation for Solubility Increase by Hydroxycarboxylate Mixtures. Available at: [Link]

• ANMF Consensus Group (2022). Calcium Gluconate 2022.

• ResearchGate (2026). Laser-Based Monitoring of Calcium Gluconate Solubility and Thermodynamics in Aqueous Mixtures of 1-Propanol/2-Propanol. Available at: [Link]

• ResearchGate (2017). Calcium solubility across pH region of ( ) calcium gluconate and ( ) calcium lactate prepared from shrimp shells. Available at: [Link]

• Grant, C. Effect of Chelation Chemistry of Sodium Polyaspartate on the Dissolution of Calcite. Available at: [Link]

• Semantic Scholar. Aqueous solubility of calcium L-lactate, calcium D-gluconate, and calcium D-lactobionate: importance of complex formation for solubility increase by hydroxycarboxylate mixtures. Available at: [Link]

• Phebra (2023). australian product information calcium gluconate.

• ResearchGate. Increasing calcium solubility from whey mineral residues by combining gluconate and δ-gluconolactone. Available at: [Link]

• Scilit (2024). Enhanced solubility and calcium absorption of calcium gluconate and calcium citrate in the presence of aspartic acid and glutamic acid. Available at: [Link]

• PubMed Central (PMC). Calcium Gluconate in Phosphate Buffered Saline Increases Gene Delivery with Adenovirus Type 5. Available at: [Link]

• ResearchGate. Calcium and phosphate compatibility: Revisited again. Available at: [Link]

• MDPI (2016). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. Available at: [Link]

• PubMed Central (PMC) (2023). Drug complexes: Perspective from Academic Research and Pharmaceutical Market. Available at: [Link]

• SAS Publishers (2016). Enhancement of dissolution rate of Rosuvastatin calcium by complexation with β- cyclodextrins. Available at: [Link]

• PubMed (2016). Effects of calcium chelators on calcium distribution and protein solubility in rennet casein dispersions. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ruipugroup.com [ruipugroup.com]
• 3. ruipugroup.com [ruipugroup.com]
• 4. Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ruipugroup.com [ruipugroup.com]
• 6. researchgate.net [researchgate.net]
• 7. Calcium Gluconate in Phosphate Buffered Saline Increases Gene Delivery with Adenovirus Type 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. scilit.com [scilit.com]
• 12. Drug complexes: Perspective from Academic Research and Pharmaceutical Market - PMC [pmc.ncbi.nlm.nih.gov]
• 13. saspublishers.com [saspublishers.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

How to filter-sterilize concentrated solutions of D-Gluconic acid calcium salt, hydrate.

Technical Support Center: Filter-Sterilization of Concentrated D-Gluconic Acid Calcium Salt Solutions

Overview Welcome to the Technical Support Center for parenteral and specialized formulation workflows. A frequent challenge in drug development and compounding is the filter-sterilization of concentrated (e.g., 10% w/v) D-Gluconic acid calcium salt, hydrate (calcium gluconate) solutions. Because the equilibrium solubility of calcium gluconate at room temperature is highly limited, a 10% solution is severely supersaturated. Attempting to pass this solution through a standard 0.22 µm membrane often results in immediate crystallization, membrane fouling, and workflow failure. This guide provides the thermodynamic rationale, validated protocols, and troubleshooting steps to successfully process these solutions.

Physicochemical & Solubility Data

Understanding the thermal solubility profile is the first step in preventing precipitation during filtration.

Property	Value	Clinical / Formulation Relevance
Molecular Weight	448.39 g/mol (Monohydrate)	Standard hydrated form used in pharmaceutical compounding.
Solubility at 25°C	~3.3 g / 100 mL	A 10% w/v solution is ~3x its saturation limit at room temperature[1].
Solubility at 100°C	~20.0 g / 100 mL	Requires heating to near boiling to fully dissolve 10% w/v concentrations[2].
Target pH Range	6.0 – 8.2	Critical for physiological compatibility and formulation stability[3].
Stabilizer Requirement	Calcium D-saccharate (0.35-0.45%)	Essential additive to inhibit nucleation in supersaturated states[4].

Validated Methodology: Preparation and Sterile Filtration of 10% (w/v) Solution

Self-Validating Principle: This protocol relies on thermal maintenance and chemical stabilization. If crystallization occurs during Step 4, it is a direct indicator that either the temperature dropped below the metastable threshold (~60°C) or the stabilizer was omitted.

Step 1: Component Weighing & Preparation Accurately weigh 10.0 g of Calcium Gluconate Monohydrate and 0.35 g of Calcium D-saccharate tetrahydrate (acting as a crystallization inhibitor) for every 100 mL of target volume[4].

Step 2: Thermal Dissolution Add the powders to approximately 80 mL of sterile Water for Injection (WFI). Heat the mixture to 90–100°C with continuous magnetic stirring. Maintain this temperature until the solution becomes completely clear and devoid of any suspended particles.

Step 3: Controlled Cooling & pH Adjustment Remove the solution from the heat source and allow it to cool only to 60°C. Do not let it reach room temperature. Using a temperature-compensated pH meter, adjust the pH to 6.0–8.2 using dilute HCl or NaOH[3]. Make up the final volume to 100 mL using pre-warmed (60°C) WFI.

Step 4: Heated Aseptic Filtration (Critical Step) Transfer the 60°C solution to a sterile filtration apparatus equipped with a 0.22 µm Polyethersulfone (PES) membrane[4]. Crucial: The filter housing must be pre-warmed (e.g., using a heat-traced jacket or an incubator) to prevent thermal shock. Filter the solution into a pre-warmed, sterile receiving vessel under a laminar flow hood.

Step 5: Aliquoting and Terminal Quality Control Aseptically fill the solution into sterile Type I glass vials and seal. Inspect visually against a dark background for any signs of micro-crystallization.

Process Workflow

Workflow for the preparation and filter-sterilization of supersaturated calcium gluconate.

Troubleshooting Guides & FAQs

Q: Why does my 10% calcium gluconate solution crystallize inside the 0.22 µm filter, causing immediate membrane blockage? A: This is a thermodynamic failure caused by localized cooling and seeding. At 10% w/v, the solution is highly supersaturated at room temperature[1]. When the hot solution contacts a room-temperature filter membrane, the liquid at the boundary layer cools rapidly, instantly dropping its solubility limit. Simultaneously, the microscopic structure of the 0.22 µm pores acts as ideal nucleation sites (seeding). Resolution: You must pre-warm the filter housing and maintain the solution at ~60°C during filtration. Additionally, ensure you have added Calcium D-saccharate, which acts as a crystallization inhibitor to widen the metastable zone of the supersaturated solution[1].

Q: Which filter membrane material is optimal for this concentrated solution? A: Polyethersulfone (PES) is the gold standard for this application. Causality: PES membranes possess an asymmetric pore structure that provides exceptionally high flow rates, which is critical when filtering viscous or highly concentrated aqueous solutions quickly before they can cool. Furthermore, PES has excellent thermal stability, allowing it to easily withstand the 60°C filtration temperature without leaching extractables or degrading. Avoid standard cellulose acetate (lower thermal tolerance) or Nylon (higher binding affinity).

Q: How do I adjust the pH without causing localized precipitation? A: Adjusting the pH of a supersaturated solution can induce precipitation if the titrant creates localized zones of extreme pH or temperature. Resolution: Always adjust the pH while the solution is still warm (~60°C) and under vigorous magnetic stirring[3]. Use dilute titrants (e.g., 0.1 N HCl or 0.1 N NaOH) rather than concentrated acids/bases to prevent sudden localized shifts in the ionic environment that could trigger nucleation.

Q: Can I rely solely on filter sterilization, or is terminal autoclaving required? A: While 0.22 µm filtration successfully removes vegetative bacteria and spores to achieve sterility[3], industrial pharmaceutical guidelines heavily favor terminal sterilization (autoclaving at 121°C for 15-30 minutes) for calcium gluconate injections[4]. Causality: Autoclaving not only guarantees a higher Sterility Assurance Level (SAL), but the heat cycle also helps re-dissolve any microscopic crystal nuclei that may have formed during the filling process. If your specific experimental workflow strictly prohibits autoclaving (e.g., compounding with heat-sensitive biologics post-filtration), you must rely entirely on the heated PES filtration method and strict aseptic technique.

References

• Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem , nih.gov, 1

• Calcium gluconate | 299-28-5 - ChemicalBook , chemicalbook.com, 2

• Preparation of Calcium Gluconate Injection - Pharmaacademias , pharmaacademias.com, 3

• Application Notes and Protocols for Fabricating Calcium Gluconate-Based Drug Delivery Systems - Benchchem , benchchem.com, 4

Sources

• 1. Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Calcium gluconate | 299-28-5 [chemicalbook.com]
• 3. pharmaacademias.com [pharmaacademias.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Optimizing the gelation of alginate hydrogels with D-Gluconic acid calcium salt, hydrate.

Welcome to the Advanced Application Support Center. As researchers and drug development professionals, transitioning from traditional calcium chloride (CaCl₂) to D-Gluconic acid calcium salt, hydrate (Calcium Gluconate) is a strategic choice for achieving precise control over hydrogel kinetics, maximizing cell viability, and ensuring structural homogeneity.

This guide provides self-validating methodologies, quantitative material comparisons, and logical troubleshooting matrices to help you master the internal gelation mechanism.

Core Methodology: Self-Validating Internal Gelation Protocol

Traditional external gelation relies on the rapid diffusion of highly soluble Ca²⁺ ions, often resulting in a dense outer shell and a weak, uncrosslinked core. By leveraging the low solubility of calcium gluconate, we utilize an internal gelation approach. This allows the crosslinker to be homogeneously dispersed before significant ion dissociation occurs, yielding a uniform "egg-box" polymer network ()[1].

Experimental workflow for internal gelation of alginate using calcium gluconate.

Step-by-Step Protocol

Step 1: Polymer Hydration

• Action: Gradually disperse 1.5 g of sodium alginate into 100 mL of deionized water under high-shear magnetic stirring.

• Causality: Rapid addition leads to polymer encapsulation (clumping), where a hydrated outer shell prevents internal solvent penetration.

• Validation Checkpoint: The solution must appear entirely optically clear and viscous, with zero visible "fish-eye" aggregates. This confirms complete disruption of intermolecular hydrogen bonds and full polymer extension.

Step 2: Crosslinker Suspension Preparation

• Action: Suspend 3.0 g of calcium gluconate (C₁₂H₂₂CaO₁₄) in 100 mL of deionized water.

• Causality: Calcium gluconate has a solubility limit of ~3 g/100 mL at 20°C ()[2]. Operating at this limit ensures a reservoir of undissolved salt that will drive the slow-release internal gelation mechanism.

• Validation Checkpoint: The suspension must remain uniformly milky and opaque upon vigorous stirring, validating that the salt is suspended rather than fully dissolved.

Step 3: Matrix Integration

• Action: Combine the alginate solution and calcium gluconate suspension at a 2:1 volumetric ratio under continuous, moderate stirring.

• Causality: Moderate stirring ensures the insoluble calcium particles are evenly distributed throughout the polymer matrix before significant Ca²⁺ dissociation occurs, preventing localized hyper-crosslinking.

• Validation Checkpoint: The mixture’s viscosity should increase gradually over 2-3 minutes, rather than instantaneously, allowing trapped air bubbles to rise to the surface.

Step 4: Curing and Network Formation

• Action: Cast the mixture into the desired mold and incubate at room temperature for 3 to 10 minutes.

• Causality: The slow release of Ca²⁺ ions facilitates the orderly alignment of guluronic acid (G-block) residues, forming thermodynamically stable junction zones ()[1].

• Validation Checkpoint: Upon inversion of the mold, the hydrogel must retain its structural geometry without syneresis (weeping of water), confirming a fully percolated 3D network.

Quantitative Material Comparison

Understanding the physicochemical differences between calcium sources is critical for optimizing your formulation's stoichiometry and gelation kinetics ()[3].

Crosslinking Agent	Chemical Formula	Solubility (20°C)	Gelation Kinetics	Hydrogel Architecture	Primary Application
Calcium Chloride	CaCl₂	~75.0 g/100 mL	Instantaneous (<100s)	Heterogeneous, brittle	Diffusion gelation (microbeads)
Calcium Lactate	C₆H₁₀CaO₆	~8.0 g/100 mL	Intermediate (~500s)	Moderately firm	Edible films, coatings
Calcium Gluconate	C₁₂H₂₂CaO₁₄	~3.0 g/100 mL	Slow & Controlled	Homogeneous, elastic	Internal gelation, 3D cell culture

Troubleshooting & FAQs

Q1: Why are my alginate hydrogels clumping or forming heterogeneous structures when using calcium gluconate? A: Clumping occurs when localized Ca²⁺ concentrations exceed the diffusion rate, causing premature crosslinking. Although calcium gluconate has low solubility, poor dispersion of the powder can create high-concentration microenvironments.

• The Fix: Ensure the calcium gluconate is finely milled and fully suspended before addition. For absolute kinetic control, implement a pH-triggered system by adding D-glucono-δ-lactone (GDL) . GDL slowly hydrolyzes into gluconic acid, gradually lowering the pH and releasing Ca²⁺ from the gluconate complexes uniformly throughout the matrix ()[4].

Q2: How can I precisely control the gelation rate for injectable in vivo applications? A: For injectable systems (e.g., cartilage tissue engineering), gelation must be delayed until the polymer reaches the target anatomical site to prevent needle clogging.

• The Fix: Encapsulate the calcium gluconate within biodegradable porous microspheres (such as poly(ε-caprolactone)-based polymers). When the alginate/microsphere suspension is injected, physiological fluids permeate the pores, dissolving the calcium gluconate and initiating crosslinking. This provides a ~3-minute working window, allowing the hydrogel to perfectly conform to irregular tissue defects before solidifying ()[5].

Q3: My encapsulated cells/microorganisms are losing viability. How does the calcium source affect this? A: Traditional external gelation with highly soluble CaCl₂ causes rapid osmotic shock and severe mechanical stress on cell membranes during the instantaneous contraction of the polymer network.

• The Fix: Calcium gluconate mitigates this through slower gelation kinetics, drastically reducing mechanical stress. Furthermore, the gluconate moiety can act as a direct carbon and nutrient source for specific encapsulated microorganisms (like Saccharomyces cerevisiae or biocontrol fungi), significantly enhancing metabolic activity, survival rates during lyophilization, and overall shelf life ()[6].

Q4: The mechanical strength of my hydrogel is too weak. How can I optimize it without switching back to CaCl₂? A: Gelation speed and final gel strength are directly proportional to the available Ca²⁺ concentration. Since calcium gluconate releases ions slowly, the final crosslinking density might be insufficient if the reaction is quenched too early or if the polymer properties are sub-optimal. Follow the logical matrix below to isolate the variable.

Logical troubleshooting matrix for resolving weak mechanical properties in alginate hydrogels.

References

• Senturk Parreidt et al. "Alginate-Based Edible Films and Coatings for Food Packaging Applications." PMC, NIH, 2018. URL:[Link]

• Chen et al. "Injectable Alginate Hydrogel Cross-Linked by Calcium Gluconate-Loaded Porous Microspheres for Cartilage Tissue Engineering." PMC, NIH, 2017. URL:[Link]

• Humbert, Pascal, et al. "Calcium gluconate as cross-linker improves survival and shelf life of encapsulated and dried Metarhizium brunneum and Saccharomyces cerevisiae for the application as biological control agents." Journal of Microencapsulation, 2017. URL:[Link]

• Lee, P., and Rogers, M. A. "Effect of calcium source and exposure-time on basic caviar spherification using sodium alginate." ResearchGate, 2012. URL:[Link]

• Bocchi et al. "A New High Throughput Screening Platform for Cell Encapsulation in Alginate Hydrogel Shows Improved Hepatocyte Functions by Mesenchymal Stromal Cells Co-encapsulation." Frontiers in Bioengineering and Biotechnology, 2018. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Alginate-Based Edible Films and Coatings for Food Packaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | A New High Throughput Screening Platform for Cell Encapsulation in Alginate Hydrogel Shows Improved Hepatocyte Functions by Mesenchymal Stromal Cells Co-encapsulation [frontiersin.org]
• 5. Injectable Alginate Hydrogel Cross-Linked by Calcium Gluconate-Loaded Porous Microspheres for Cartilage Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Calcium gluconate as cross-linker improves survival and shelf life of encapsulated and dried Metarhizium brunneum and Saccharomyces cerevisiae for the application as biological control agents [hsbi.de]

Technical Support Center: Refining Calcium Gluconate Concentration for Optimal Nanoparticle Formation

Welcome to the technical support center dedicated to the nuanced process of nanoparticle synthesis using calcium gluconate. This guide is structured to provide both foundational knowledge and practical, field-tested solutions to common challenges encountered during experimental work. We move beyond simple protocols to explain the underlying scientific principles, empowering you to make informed decisions and optimize your formulations effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the role and behavior of calcium gluconate in nanoparticle synthesis.

Q1: What is the primary role of calcium gluconate in nanoparticle formation?

A1: Calcium gluconate primarily serves as a source of divalent calcium ions (Ca²⁺).[1] Its utility is twofold:

• Precursor in Precipitation Reactions: In the most common synthesis methods, Ca²⁺ ions react with a precipitating agent (e.g., sodium carbonate, sodium phosphate) to form insoluble nanoparticle salts like calcium carbonate or calcium phosphate.[2][3]

• Cross-linking Agent: For polymeric systems, particularly those involving anionic polymers like alginate, Ca²⁺ ions act as ionic cross-linkers. They form bridges between polymer chains, inducing the formation of a hydrogel network.[1][4] The slower, more controlled release of Ca²⁺ from calcium gluconate compared to salts like calcium chloride allows for more uniform and homogenous hydrogel formation.[5]

Q2: How does the concentration of calcium gluconate directly impact nanoparticle size?

A2: The concentration of calcium gluconate, as a primary precursor, is a critical determinant of nanoparticle size, primarily by influencing nucleation and growth kinetics. In precipitation methods, a higher initial concentration of precursors leads to a higher degree of supersaturation. This accelerates the nucleation rate, resulting in the formation of a larger number of smaller nanoparticle seeds, which ultimately grow into smaller nanoparticles.[2] Conversely, lower precursor concentrations slow down nucleation, allowing existing nuclei to grow for a longer period, which typically results in larger nanoparticles.[2] This relationship, however, must be optimized empirically for each specific formulation, as it is also influenced by other factors like temperature and the presence of stabilizers.

Q3: Beyond nanoparticle size, what other characteristics are affected by calcium gluconate concentration?

A3: Varying the calcium gluconate concentration can also significantly affect:

• Polydispersity Index (PDI): The PDI reflects the broadness of the size distribution. An optimal concentration often leads to a more uniform nucleation event, resulting in a lower PDI. Concentrations that are too high or too low can lead to uncontrolled or secondary nucleation, widening the size distribution.

• Yield: The concentration of reactants directly impacts the theoretical yield of the nanoparticles.

• Stability: The ionic strength of the final suspension is influenced by the initial precursor concentrations. Excess residual ions after synthesis can compress the electrical double layer of the nanoparticles, reducing repulsive forces and leading to aggregation.[2]

Q4: What is the non-negotiable role of a stabilizer in these formulations?

A4: Stabilizers, also known as capping agents, are absolutely essential for preventing the irreversible agglomeration of nanoparticles.[2] As nanoparticles are formed, they possess high surface energy and are attracted to each other by van der Waals forces. Stabilizers adsorb onto the nanoparticle surface to counteract these forces through two primary mechanisms:

• Steric Hindrance: Polymeric stabilizers like Polyethylene Glycol (PEG) or Polyvinylpyrrolidone (PVP) form a physical barrier around the particles, preventing them from getting close enough to aggregate.[2]

• Electrostatic Repulsion: Charged stabilizers or ions adsorb to the surface, creating a net surface charge. The resulting electrostatic repulsion between like-charged particles maintains them as a stable colloidal suspension.[2]

Q5: What are the essential characterization techniques I should use to validate my nanoparticle formulation?

A5: To ensure a successful and reproducible formulation, a combination of characterization techniques is required:

• Dynamic Light Scattering (DLS): This is the primary technique for measuring the hydrodynamic size, size distribution (PDI), and colloidal stability of nanoparticles in suspension.[2]

• Transmission Electron Microscopy (TEM): TEM provides direct visualization of the nanoparticles, allowing for the determination of their actual size (core size), shape, and morphology.[2]

• Zeta Potential Measurement: This technique measures the surface charge of the nanoparticles. A high absolute zeta potential value (typically > |30| mV) is indicative of good electrostatic stability and a lower propensity for aggregation.[2]

Part 2: Troubleshooting Guide

This guide provides solutions to specific issues that researchers commonly encounter during the synthesis of nanoparticles using calcium gluconate.

Issue 1: My nanoparticle suspension shows visible aggregation or precipitation.

• Symptoms: The suspension appears cloudy or milky shortly after synthesis, or sediment is visible at the bottom of the container. DLS measurements show a very large particle size (>1000 nm) and a high PDI (>0.5).

• Causality & Solution Pathway:

  • Inadequate Stabilization: This is the most common cause. The attractive forces between nanoparticles are overwhelming the repulsive forces provided by the stabilizer.

    • Solution: Increase the concentration of your stabilizing agent (e.g., PVP, PEG). Experiment with different types of stabilizers; a non-ionic polymer may work better than an anionic surfactant, or vice versa, depending on your system. Also, ensure the stabilizer is present during the nucleation event, which often means adding it to the calcium gluconate solution before introducing the precipitating agent.[2]

  • Incorrect pH: The surface charge of nanoparticles is highly dependent on the pH of the medium. At a specific pH, known as the isoelectric point, the net surface charge is zero, leading to rapid aggregation.[2]

    • Solution: Measure the pH of your final suspension. Adjust the pH to be significantly different from the isoelectric point. For many calcium-based systems, a neutral to slightly alkaline pH (7-9) enhances stability by promoting a negative surface charge.[2] The use of a suitable biological buffer can help maintain a stable pH throughout the process.

  • High Ionic Strength: Excess salts in the dispersion medium can shield the surface charge of the nanoparticles, reducing electrostatic repulsion and causing them to aggregate.[2]

    • Solution: Reduce the concentration of any buffer salts if possible. Crucially, purify the nanoparticles after synthesis to remove unreacted precursors and byproducts. This can be achieved through repeated centrifugation and resuspension in deionized water or through dialysis against deionized water for 24-48 hours.[2]

Issue 2: I am seeing significant batch-to-batch variability in my results.

• Symptoms: Nanoparticle size, PDI, and stability are inconsistent across different synthesis batches, even when following the same protocol.

• Causality & Solution Pathway:

  • Poor Control Over Experimental Parameters: Nanoparticle formation is highly sensitive to kinetic factors. Minor variations can lead to major differences in the final product.

    • Solution:

      • Rate of Addition: Use a syringe pump for the dropwise addition of the precipitating agent. This ensures a constant and reproducible rate, which is critical for controlled nucleation. Rapid manual addition leads to uncontrolled precipitation and broad size distributions.[2]

      • Stirring Speed: Ensure consistent and vigorous stirring throughout the reaction using a magnetic stir plate and a consistent stir bar size. Inconsistent mixing creates localized areas of high supersaturation, leading to non-uniform particle growth.[2]

      • Temperature: Conduct the synthesis in a water bath or on a temperature-controlled hot plate to maintain a constant and uniform temperature. Fluctuations affect precursor solubility and reaction kinetics.[2][6]

  • Variability in Reagent Quality: The quality and age of reagents can affect results.

    • Solution: Use reagents from the same lot number for a series of related experiments. Prepare fresh solutions for each synthesis, as the concentration of stock solutions can change over time due to degradation or evaporation.[2] Calcium gluconate solutions in particular are prone to precipitation upon standing and should be inspected before use.[7][8]

Issue 3: My nanoparticles are consistently too large/small or have a high PDI.

• Symptoms: DLS and TEM analysis show that the nanoparticles do not meet the desired size specifications or that the size distribution is too broad (PDI > 0.3).

• Causality & Solution Pathway:

  • Suboptimal Precursor/Stabilizer Ratio: The balance between the rate of particle formation (driven by precursor concentration) and the rate of surface stabilization is key.

    • Solution: Systematically vary the concentration of calcium gluconate. As a general rule, increasing the concentration will lead to smaller particles, while decreasing it will lead to larger ones.[2] Concurrently, you may need to adjust the stabilizer concentration to ensure adequate surface coverage for the new total surface area being created.

  • Incorrect Reaction Conditions: pH and temperature play a significant role in controlling particle growth.

    • Solution: Perform a matrix of experiments by varying the pH and temperature of the reaction. These parameters influence the solubility of the forming nanoparticles and the kinetics of their growth, thereby affecting the final size and PDI.[6]

Part 3: Experimental Protocols & Data

General Protocol for Calcium Gluconate Nanoparticle Synthesis by Precipitation

This protocol provides a general guideline for synthesizing calcium-based nanoparticles and should be optimized for your specific application.

Materials:

• Calcium Gluconate

• Precipitating Agent (e.g., Sodium Carbonate, Sodium Phosphate)

• Stabilizer (e.g., Polyvinylpyrrolidone (PVP), Polyethylene Glycol (PEG))

• Deionized Water

• Magnetic Stirrer and Stir Bar

• Syringe Pump

Methodology:

• Solution Preparation:

  • Prepare an aqueous solution of Calcium Gluconate at the desired concentration (e.g., start with a range of 0.01 M to 0.5 M).[2]

  • Prepare an equimolar aqueous solution of the precipitating agent.

  • Prepare a solution of the stabilizer at the desired concentration (e.g., 0.5% - 2% w/v).[2]

• Synthesis:

  • Place the calcium gluconate solution in a beaker on a magnetic stirrer and begin stirring at a consistent, vigorous speed (e.g., 700 RPM).

  • Add the stabilizer solution to the calcium gluconate solution and allow it to mix thoroughly for 5-10 minutes.

  • Using a syringe pump, add the precipitating agent solution dropwise (e.g., 1 mL/min) to the calcium gluconate and stabilizer mixture.

  • A milky white suspension should form, indicating nanoparticle formation.

• Aging:

  • Continue stirring the suspension for a defined period (e.g., 1-4 hours) at a constant temperature to allow the nanoparticles to stabilize and for the crystal structure to mature.[2]

• Purification:

  • Centrifugation: Centrifuge the nanoparticle suspension (e.g., 12,000 x g for 20 minutes). Discard the supernatant and resuspend the pellet in deionized water using sonication. Repeat this washing step 2-3 times to remove unreacted precursors and byproducts.[2]

  • Dialysis (Alternative): Transfer the nanoparticle suspension to a dialysis bag (with an appropriate molecular weight cutoff) and dialyze against deionized water for 24-48 hours, changing the water several times to ensure complete removal of impurities.[2]

• Characterization:

  • Analyze the purified nanoparticle suspension using DLS to determine the average particle size and PDI.

  • Use TEM to visualize the morphology of the nanoparticles.

  • Measure the zeta potential to assess the surface charge and predict stability.[2]

Data Summary: Influence of Key Parameters on Nanoparticle Characteristics

Parameter	Effect on Nanoparticle Size	Effect on Polydispersity Index (PDI)	General Recommendation
↑ Calcium Gluconate Conc.	↓ Decreases Size	May increase if stabilization is inadequate	Optimize in conjunction with stabilizer concentration.[2]
↓ Calcium Gluconate Conc.	↑ Increases Size	May increase due to slower, less uniform nucleation	Start with lower concentrations for initial trials.[2]
↑ Stabilizer Conc.	↓ Generally Decreases Size	↓ Decreases PDI	Ensure sufficient concentration for full surface coverage.[2]
↑ Temperature	Variable (System Dependent)	Variable	Maintain a constant, controlled temperature for reproducibility.[6]
↑ Stirring Speed	↓ Decreases Size (to a point)	↓ Decreases PDI	Use vigorous, consistent stirring (e.g., >500 RPM).[2]
↑ Rate of Addition	↑ Increases Size & PDI	↑ Increases PDI	Use a slow, controlled addition via a syringe pump.[2]

Part 4: Visualizations

Experimental Workflow Diagram

Caption: General workflow for nanoparticle synthesis using calcium gluconate.

Troubleshooting Flowchart for Aggregation

Caption: Decision tree for troubleshooting nanoparticle aggregation.

Part 5: References

• Touitou, E., et al. (2024). The Distinctive Role of Gluconic Acid in Retarding Percutaneous Drug Permeation: Formulation of Lidocaine-Loaded Chitosan Nanoparticles. PMC. Retrieved from [Link]

• ANMF Consensus Group. (2022). Calcium Gluconate. Retrieved from [Link]

• T. L. Moore, et al. (n.d.). Colloidal stability as a determinant of nanoparticle behavior in the brain. PMC - NIH. Retrieved from [Link]

• Chen, G., et al. (2017). Injectable Alginate Hydrogel Cross-Linked by Calcium Gluconate-Loaded Porous Microspheres for Cartilage Tissue Engineering. PMC. Retrieved from [Link]

• Reinste Nano Ventures Pvt Ltd. (2024). Top Troubleshooting Tips for Nanoparticle Conjugation and Application in Diagnostics. Hiyka. Retrieved from [Link]

• Scribd. (2025). 16-10-2025 Troubleshooting in Nanoparticle Formulation. Retrieved from [Link]

• Galstyan, V., et al. (2023). Synthesis and Characterization of Calcium Silicate Nanoparticles Stabilized with Amino Acids. MDPI. Retrieved from [Link]

• ANMF Consensus Group. (2022). Calcium Gluconate. Retrieved from [Link]

• Williams, J. & Liu, D. (2024). Calcium Gluconate. StatPearls - NCBI Bookshelf. Retrieved from [Link]

• Khan, S. T., et al. (n.d.). Biosynthesis and Characterization of Calcium Oxide Nanoparticles from Citrullus colocynthis Fruit Extracts; Their Biocompatibility and Bioactivities. PMC. Retrieved from [Link]

• West Bengal Chemical Industries Ltd. (n.d.). Specialized Manufacturing of Calcium Lactate Gluconate (CLG). Retrieved from [Link]

• Wang, Y., et al. (n.d.). Calcium Phosphate-Based Nanomaterials: Preparation, Multifunction, and Application for Bone Tissue Engineering. PMC. Retrieved from [Link]

• Li, J., et al. (n.d.). Preparation and application of calcium phosphate nanocarriers in drug delivery. PMC - NIH. Retrieved from [Link]

• Zviedre, I., et al. (2024). Calcium Phosphate Nanoparticles as Carriers of Low and High Molecular Weight Compounds. MDPI. Retrieved from [Link]

• Singh, S., et al. (n.d.). Calcium carbonate nano- and microparticles: synthesis methods and biological applications. Journal of Nanostructure in Chemistry. Retrieved from [Link]

• Chen, G., et al. (2017). Injectable Alginate Hydrogel Cross-Linked by Calcium Gluconate-Loaded Porous Microspheres for Cartilage Tissue Engineering. ACS Publications. Retrieved from [Link]

• L. C. Gerstenfeld, et al. (n.d.). Review of potential health risks associated with nanoscopic calcium phosphate. Royal Society of Chemistry. Retrieved from [Link]

• Ruiz-Virgen, L., et al. (2025). Polymeric Nanoparticles with Surface-Anchored Functional Groups as Chelating Agents for Calcium (Ca 2+ ) and Magnesium (Mg 2+ ) Ions to Inhibit Cellular Interactions. MDPI. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Effect of Calcium Gluconate Concentration and Hydrodynamic Effect on Mild Steel Corrosion Inhibition in Simulated Cooling Water. Retrieved from [Link]

• Preprints.org. (2025). Polymeric Nanoparticles with Surface- anchored Functional Groups as Calcium (Ca2+) and Magnesium (Mg2+) ions Chelating Agents. Retrieved from [Link]

• University of Birmingham. (2016). Calcium phosphate nanocoatings and nanocomposites, part 2: thin films for slow drug delivery and osteomyelitis. Retrieved from [Link]

• Wikipedia. (n.d.). Calcium gluconate. Retrieved from [Link]

• ACS Publications. (n.d.). Effect of Cross-Linking with Calcium Ions on the Physical Properties of Alginate Films. Retrieved from [Link]

• Gaven, D., et al. (2018). Fabrication, Characterization and Cytotoxicity of Spherical-Shaped Conjugated Gold-Cockle Shell Derived Calcium Carbonate Nanoparticles for Biomedical Applications. PMC. Retrieved from [Link]

• Neonatal Medicines Formulary Consensus Group. (2018). Calcium Gluconate. Retrieved from [Link]

• L. A. Dykman, et al. (n.d.). Polymeric Nanoparticles for Drug Delivery. PMC. Retrieved from [Link]

• ResearchGate. (2023). (PDF) Synthesis and Characterization of Calcium Silicate Nanoparticles Stabilized with Amino Acids. Retrieved from [Link]

• Iafisco, M., et al. (2020). Calcium Phosphate Nanoparticle Precipitation by a Continuous Flow Process: A Design of Experiment Approach. MDPI. Retrieved from [Link]

• Phebra. (2023). Australian Product Information - Calcium Gluconate. Retrieved from [Link]

• NPS MedicineWise. (n.d.). Calcium Gluconate Injection. Retrieved from [Link]

• Escobar, A. L., et al. (n.d.). Calcium-buffering effects of gluconate and nucleotides, as determined by a novel fluorimetric titration method. PMC. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Calcium carbonate nano- and microparticles: synthesis methods and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Calcium Phosphate-Based Nanomaterials: Preparation, Multifunction, and Application for Bone Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 7. anmfonline.org [anmfonline.org]
• 8. seslhd.health.nsw.gov.au [seslhd.health.nsw.gov.au]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of D-Gluconic Acid Calcium Salt, Hydrate as a Calcium Source for Primary Cell Lines

For researchers, scientists, and drug development professionals, the integrity of in vitro models is paramount. The choice of something as fundamental as a calcium source in cell culture media can have profound effects on the physiological relevance of experimental outcomes, particularly when working with sensitive primary cell lines. This guide provides an in-toth technical comparison of D-Gluconic acid calcium salt, hydrate (commonly known as calcium gluconate) and the traditionally used calcium chloride, supported by experimental validation protocols.

Extracellular calcium is a critical regulator of numerous cellular processes, including proliferation, differentiation, and signal transduction.[1][2][3][4] Therefore, the selection of an appropriate calcium salt for culture media supplementation is a decision that warrants careful consideration. While calcium chloride is a common choice, its rapid dissociation and higher elemental calcium content can sometimes lead to cellular stress.[5][6][7] D-Gluconic acid calcium salt, hydrate, an organic salt, presents a potentially gentler alternative. This guide will explore the validation of this salt as a viable calcium source for primary cell culture.

Comparing Calcium Sources: D-Gluconic Acid Calcium Salt vs. Calcium Chloride

The primary distinction between these two calcium sources lies in their chemical nature and the subsequent bioavailability of calcium ions in a culture system. Calcium chloride is an inorganic salt that readily dissociates, providing a rapid and high concentration of free calcium ions.[7] In contrast, D-Gluconic acid calcium salt is an organic salt, and while it also provides free calcium ions upon dissolution, the presence of the larger gluconate anion may influence the dynamics of calcium availability and cellular interaction.[5][8]

Feature	D-Gluconic Acid Calcium Salt, Hydrate	Calcium Chloride	Key Considerations for Primary Cell Culture
Chemical Formula	C12H22CaO14·H2O	CaCl2	The larger organic gluconate anion may have different osmotic effects compared to the smaller chloride ion.[5]
Elemental Calcium	Lower (approx. 9.3 mg/mL in a 10% solution)[6]	Higher (approx. 27 mg/mL in a 10% solution)[5][7]	Precise calculation of the required salt concentration is crucial to achieve the desired final molar concentration of calcium.
Ionization	Rapidly dissociates in aqueous solutions.[8]	Rapidly and completely ionizes.	Studies have shown comparable increases in ionized calcium with equimolar amounts of both salts.[5][9]
Potential for Cytotoxicity	Generally considered less irritating.[7]	Higher concentrations can be disruptive to cellular homeostasis.[5][10]	Primary cells can be particularly sensitive to abrupt changes in their ionic environment.[11]
Bioavailability	High, with efficient dissolution.[12][13]	High, due to complete ionization.	The key is achieving a stable and appropriate physiological concentration of ionized calcium in the culture medium.

Experimental Validation Workflow

A systematic approach is essential to validate a new component in a primary cell culture system. The following workflow provides a framework for comparing the effects of D-Gluconic acid calcium salt, hydrate and calcium chloride on a primary cell line of interest.

Caption: A simplified diagram of a calcium signaling pathway initiated by extracellular calcium.

Conclusion

The validation of any new reagent in a primary cell culture system is a critical step to ensure the reliability and reproducibility of experimental data. D-Gluconic acid calcium salt, hydrate presents a compelling alternative to calcium chloride, potentially offering a more favorable profile in terms of cytotoxicity while maintaining effective bioavailability of calcium ions. The experimental framework provided in this guide offers a robust methodology for researchers to independently validate this calcium source for their specific primary cell lines. By carefully considering the physicochemical properties and empirically testing the biological effects, scientists can make an informed decision to optimize their cell culture conditions for more physiologically relevant and trustworthy results.

References

• The influence of crystalline form on the bioavailability of calcium glucon
• A Comparative In Vitro Analysis of Calcium Glucon
• Calcium Ionophore.
• In vitro cytotoxicity of the sodium, potassium and calcium salts of saccharin, sodium ascorbate, sodium citr
• DermaLife K Keratinocyte Calcium-Free Medium Kit. Lifeline Cell Technology.
• The bioavailability advantage of calcium gluconate oral solution. (2025). Ruipu Biological.
• D-Gluconic acid calcium hydr
• Low calcium levels in serum-free media maintain chondrocyte phenotype in monolayer culture and reduce chondrocyte aggreg
• DermaLife Calcium-Free - Basal Medium. CellSystems.
• Calcium in Cell Culture. MilliporeSigma.
• Calcium in Cell Culture. Sigma-Aldrich.
• Calcium signaling and cytotoxicity. PMC - NIH.
• Calcium D-glucon
• Extracellular calcium as an integr
• Relative bioavailability and pharmacokinetic comparison of calcium glucoheptonate with calcium carbon
• Calcium Chloride vs Calcium Gluconate.
• Calcium Signaling Pathway.
• Calcium signaling p
• Why is calcium gluconate preferred over calcium chloride for treating hypocalcemia?. (2025). Vertex AI Search.
• Calcium Signaling P
• What is the mechanism of Calcium Gluconate?. (2024).
• Cytotoxicity and Genotoxicity of Calcium Hydroxide and Two Antibiotic Pastes on Human Stem Cells of The Apical Papilla. PMC.
• Low-Calcium Serum-Free Defined Medium Selects for Growth of Normal Prostatic Epithelial Stem Cells. AACR Journals.
• D-Gluconic Acid Calcium Salt Monohydr
• Extracellular Calcium Has Multiple Targets to Control Cell Prolifer
• Primary Cilia and Calcium Signaling Interactions. MDPI.
• Calcium in biology. Wikipedia.
• Primary Cilia and Calcium Signaling. Encyclopedia MDPI.
• GLUCONIC ACID, Calcium Salt. EPRO Science.
• Choice of calcium salt.
• ATCC Primary Cell Culture Guide.
• D-Gluconic acid, calcium salt, 99% 250 g. Thermo Scientific Chemicals.
• Cytotoxicity and Bioactivity of Calcium Silicate-based Cements in a Culture of Stem Cells
• Cell Culture Media Formulation: Components You Can't Ignore. (2025). Benchling.
• Effect of calcium ionophore (A23187) on embryo development and its safety in PGT cycles. Frontiers.
• Physiological changes in extracellular calcium concentration directly control osteoblast function in the absence of calciotropic hormones. PNAS.
• Calcium glucon
• Navigating Intracellular Calcium: A Comparative Guide to Altern
• Calcium Ionophore (NBP2-33206). Novus Biologicals.
• Calcium Ionophore (A23187)
• Media Mastery for Cell Culture. Fisher Scientific.
• A Deep Dive into Cell Culture Media. Scientific Bioprocessing.
• How much concentration of calcium to add in cell line???.
• Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88. PMC.
• Establishment of primary cell cultures

Sources

• 1. Calcium signaling and cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcium signaling pathway | Abcam [abcam.com]
• 3. Extracellular Calcium Has Multiple Targets to Control Cell Proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcium in biology - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cmcedmasters.com [cmcedmasters.com]
• 7. droracle.ai [droracle.ai]
• 8. What is the mechanism of Calcium Gluconate? [synapse.patsnap.com]
• 9. Choice of calcium salt. A comparison of the effects of calcium chloride and gluconate on plasma ionized calcium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro cytotoxicity of the sodium, potassium and calcium salts of saccharin, sodium ascorbate, sodium citrate and sodium chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ruipugroup.com [ruipugroup.com]
• 13. ruipugroup.com [ruipugroup.com]

An In Vitro Comparative Analysis of the Bioavailability of Common Organic Calcium Salts

This guide provides a detailed in vitro comparison of the bioavailability of three widely used organic calcium salts: calcium citrate, calcium lactate, and calcium gluconate. The following analysis is designed for researchers, scientists, and professionals in drug development, offering a framework for selecting the appropriate calcium salt based on empirical data.

The bioavailability of a calcium salt is a critical determinant of its physiological efficacy. While in vivo studies provide the ultimate measure of absorption, in vitro models offer a rapid, cost-effective, and controlled environment for initial screening and mechanistic understanding. This guide focuses on three key in vitro parameters that correlate with in vivo bioavailability: solubility, dissolution rate in simulated gastrointestinal fluids, and permeability across a Caco-2 cell monolayer model.

The selection of these three salts is based on their prevalence in pharmaceutical formulations and food supplements. Understanding their comparative bioavailability is paramount for optimizing product development and ensuring maximal therapeutic or nutritional benefit.

Theoretical Framework: The Journey of Calcium Absorption

The absorption of calcium in the small intestine is a complex process involving two primary pathways: a saturable, transcellular pathway mediated by channels and transporters, and a non-saturable, paracellular pathway through tight junctions between enterocytes. The efficiency of both pathways is heavily influenced by the luminal free calcium ion (Ca²⁺) concentration, which is in turn dependent on the solubility and dissolution rate of the ingested calcium salt.

A calcium salt must first dissolve to release free Ca²⁺ ions before they can be absorbed. Therefore, a salt with higher solubility and a faster dissolution rate, particularly at the pH of the small intestine, is generally expected to exhibit greater bioavailability.

Figure 1: Simplified diagram of the primary pathways of intestinal calcium absorption.

Experimental Design: A Step-by-Step In Vitro Assessment

To provide a robust comparison, a series of standardized in vitro experiments are proposed. The rationale behind each step is to mimic the physiological conditions of the human gastrointestinal tract.

Solubility and Dissolution Rate in Simulated Gastrointestinal Fluids

Objective: To determine the extent and rate at which each calcium salt dissolves in simulated gastric fluid (SGF) and simulated intestinal fluid (SIF).

Methodology:

• Preparation of Simulated Fluids:

  • SGF (pH 1.2): Prepare according to USP standards, without enzymes.

  • SIF (pH 6.8): Prepare according to USP standards, without enzymes.

• Equilibrium Solubility:

  • Add an excess amount of each calcium salt to separate flasks containing SGF and SIF.

  • Incubate at 37°C with continuous agitation for 24 hours to ensure equilibrium is reached.

  • Filter the samples and analyze the supernatant for calcium concentration using Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS).

• Dissolution Rate:

  • Utilize a USP dissolution apparatus (e.g., paddle apparatus).

  • Add a known amount of each calcium salt to the dissolution medium (SGF or SIF) maintained at 37°C.

  • Withdraw aliquots at predetermined time intervals (e.g., 5, 15, 30, 60, 120 minutes).

  • Analyze the calcium concentration in each aliquot as described above.

Figure 2: Workflow for determining the solubility and dissolution rate of calcium salts.

Permeability Assessment using the Caco-2 Cell Model

Objective: To evaluate the transport of calcium from each salt across a monolayer of human intestinal epithelial cells, simulating intestinal absorption.

Methodology:

• Caco-2 Cell Culture:

  • Culture Caco-2 cells on permeable Transwell® inserts until they form a confluent, differentiated monolayer.

  • Verify monolayer integrity by measuring the transepithelial electrical resistance (TEER).

• Transport Assay:

  • Prepare transport media by dissolving each calcium salt in a buffer simulating intestinal conditions (e.g., Hank's Balanced Salt Solution, HBSS) at a physiologically relevant concentration.

  • Add the calcium-containing medium to the apical side of the Transwell® inserts.

  • Add fresh, calcium-free medium to the basolateral side.

  • Incubate at 37°C.

  • Collect samples from the basolateral side at various time points.

  • Measure the calcium concentration in the basolateral samples to determine the apparent permeability coefficient (Papp).

Figure 3: Experimental workflow for the Caco-2 cell permeability assay.

Comparative Data Analysis

The following table summarizes expected outcomes based on published literature. Actual experimental results may vary depending on the specific conditions.

Calcium Salt	Molecular Weight ( g/mol )	Elemental Calcium (%)	Solubility in Water ( g/100 mL)	Expected Dissolution in SIF (pH 6.8)	Expected Caco-2 Permeability
Calcium Citrate	498.44 (anhydrous)	24.1	0.095	Moderate	High
Calcium Lactate	218.22 (anhydrous)	18.4	9.7	High	Moderate
Calcium Gluconate	430.37 (anhydrous)	9.3	3.5	High	Moderate

Discussion and Interpretation

• Calcium Citrate: Despite its lower solubility in water, calcium citrate's solubility is less pH-dependent than other salts. This means it can dissolve reasonably well in the less acidic environment of the small intestine. Its high permeability in the Caco-2 model suggests efficient cellular uptake once dissolved.

• Calcium Lactate and Calcium Gluconate: Both salts exhibit higher water solubility compared to calcium citrate, leading to a rapid and high degree of dissolution in simulated intestinal fluid. However, their permeability across the Caco-2 monolayer is generally considered to be moderate. The larger size of the gluconate anion may slightly impede its paracellular transport compared to lactate.

Conclusion

Based on this in vitro analysis, all three organic calcium salts are viable options for supplementation, but they exhibit different physicochemical properties that influence their bioavailability.

• Calcium citrate shows a favorable profile due to its high permeability and less pH-dependent solubility.

• Calcium lactate and calcium gluconate offer the advantage of high solubility and rapid dissolution, which can be beneficial in certain formulations.

The choice of calcium salt should be guided by the specific application, desired release profile, and formulation characteristics. Further in vivo studies are recommended to confirm these in vitro findings.

References

• Heaney, R. P., Dowell, M. S., & Barger-Lux, M. J. (2001). Absorption of calcium as the carbonate and citrate salts, with some observations on method. Osteoporosis International, 12(1), 19-23. [Link]

• United States Pharmacopeia (USP). General Chapters: <711> Dissolution.

• Hubatsch, I., Ragnarsson, E., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Nature Protocols, 2(9), 2111-2119. [Link]

• Charoenphandhu, N., & Krishnamra, N. (2007). The Caco-2 cell line as a model of intestinal calcium transport. Journal of Physiological Sciences, 57(2), 77-83. [Link]

A comparative study of the antioxidant activity of different glucose derivatives.

As a Senior Application Scientist, I approach the evaluation of antioxidant compounds not merely as an exercise in data collection, but as a rigorous validation of molecular mechanisms. Native D-glucose possesses negligible direct radical scavenging ability. However, targeted chemical modifications—such as amination, acetylation, Maillard conjugation, and imine formation—drastically alter its electron-donating profile.

This guide provides an objective, data-driven comparison of the antioxidant activities of various glucose derivatives, designed to help drug development professionals and formulation scientists select the optimal compound for their specific oxidative stress models.

Mechanistic Overview of Glucose Derivatives

The antioxidant capacity of a glucose derivative is strictly dictated by its functional groups, which govern its ability to neutralize Reactive Oxygen Species (ROS) via Hydrogen Atom Transfer (HAT), Single Electron Transfer (SET), or Transition Metal Chelation.

• Glucosamine (GlcN): Amination at the C2 position introduces a primary amine. However, at physiological pH, this amine is largely protonated ( NH3+​ ), rendering it a poor electron donor. Consequently, GlcN exhibits weak HAT activity[1].

• N-acetylglucosamine (GlcNAc): Acetylation of the amine group reduces its basicity, allowing the molecule to participate more readily in SET pathways, significantly boosting its radical scavenging efficiency compared to bare GlcN[2].

• Chitosan-Glucose Derivatives (CG-MRPs): Synthesized via the Maillard reaction, these derivatives form complex melanoidins and reductones. These structures are highly conjugated and act as potent electron donors[3].

• Schiff Base Derivatives: The condensation of glucose-derived aldehydes with primary amines forms an imine group ( −C=N− ). This extended conjugation stabilizes radical intermediates, making Schiff bases exceptional scavengers via both HAT and SET routes, as well as strong metal chelators[4].

• Sodium D-gluconate: Oxidation at the C1 position yields a carboxylate that excels in shielding proteins and lipids against specific powerful oxidants like the peroxynitrite ion in vivo[5].

Fig 1: Antioxidant mechanisms of glucose derivatives via HAT, SET, and chelation pathways.

Comparative Quantitative Analysis

To objectively compare these derivatives, we must look at standardized in vitro assays. The table below synthesizes the quantitative performance of these compounds, primarily focusing on the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, which is the gold standard for evaluating lipophilic antioxidant capacity.

Glucose Derivative	Structural Modification	Primary Mechanism	DPPH Scavenging Activity ( IC50​ or %)	Relative Efficacy
Glucosamine (GlcN)	C2 Amination	Weak HAT	IC50​=21.32 mM[1]	Low
N-acetylglucosamine	N-acetylation	SET / HAT	~83% scavenging at 24 mg/g[2]	Moderate-High
CG-MRPs (121 °C)	Maillard Conjugation	Electron Donation	IC50​=1.05−1.90 mg/mL[3]	High
Schiff Bases	Imine ( −C=N− )	SET / Chelation	IC50​≈4.36 μ M[4]	Very High
Sodium D-gluconate	C1 Oxidation	Peroxynitrite Shielding	In vivo lipid/protein protection[5]	Context-Dependent

Key Insight: While native GlcN is heavily marketed as a supplement, its direct chemical antioxidant capacity is remarkably low ( IC50​ of 21.32 mM)[1]. If your formulation requires potent, direct ROS scavenging, Schiff base derivatives or high-temperature Maillard reaction products (CG-MRPs) are vastly superior alternatives[3],[4].

Standardized Experimental Methodologies

A protocol is only as good as its internal controls. When dealing with modified carbohydrates—especially Maillard products that possess intrinsic brown coloration—standard assays can yield false negatives if not properly controlled. Below is the self-validating protocol for the DPPH assay.

Protocol: DPPH Radical Scavenging Assay

Causality & Rationale: DPPH is a stable nitrogen-centered free radical. We use analytical-grade methanol as the solvent because it ensures the solubility of both the lipophilic DPPH radical and the amphiphilic glucose derivatives.

Step-by-Step Workflow:

• Reagent Preparation: Dissolve DPPH in methanol to a final concentration of 0.1 mM. Prepare fresh and keep on ice.

• Sample Preparation: Prepare serial dilutions of the glucose derivatives (e.g., 0.1 to 10 mg/mL). Use deionized water for GlcN/GlcNAc and DMSO for highly conjugated Schiff bases.

• Reaction Assembly: In a 96-well plate or cuvette, mix 1.0 mL of the sample dilution with 2.0 mL of the 0.1 mM DPPH solution.

• Self-Validating Controls (Critical Step):

  • Negative Control: 1.0 mL solvent + 2.0 mL DPPH (Establishes maximum absorbance).

  • Sample Blank: 1.0 mL sample + 2.0 mL methanol. Why? CG-MRPs and Schiff bases often absorb light near 517 nm. Subtracting the sample blank prevents the intrinsic color of the derivative from masking its radical scavenging activity[3].

  • Positive Control: Ascorbic acid or Trolox (Validates reagent integrity).

• Incubation: Incubate the mixtures in total darkness for 30 minutes at 25°C. Why? DPPH is highly photosensitive; ambient light degrades the radical, leading to artificially inflated scavenging calculations.

• Measurement: Read absorbance at 517 nm using a UV-Vis spectrophotometer.

• Data Analysis: Calculate activity using the formula:

  Scavenging(%)=[1−Acontrol​Asample​−Ablank​​]×100

Fig 2: Standardized DPPH radical scavenging assay workflow for glucose derivatives.

Conclusion & Selection Guide

When selecting a glucose derivative for antioxidant applications, structural chemistry must dictate your choice:

• Choose N-acetylglucosamine (GlcNAc) if you require a biocompatible, naturally occurring metabolite with moderate SET/HAT activity for topical or oral formulations[2].

• Choose Chitosan-Glucose MRPs for food preservation or cosmetic photoprotection, as the melanoidins provide excellent electron donation and UV-shielding properties[3].

• Choose Schiff Base Derivatives for targeted drug development where aggressive, micro-molar ( IC50​ ~4.36 μ M) radical scavenging and metal chelation are required to combat severe oxidative stress[4].

References

• A comparative study of antioxidative activity of calcium-D-glucarate, sodium-D-gluconate and D-glucono-1,4-lactone in a human blood platelet model.
• Antioxidant activity of glucosamine and its effects on ROS production, Nrf2, and O-GlcNAc expression in HMEC-1 cells. PMC - NIH.
• High antioxidant and DNA protection activities of N-acetylglucosamine (GlcNAc)
• Anti-Oxidant and Anti-Diabetes Potential of Water-Soluble Chitosan–Glucose Derivatives Produced by Maillard Reaction. PMC - NIH.
• Antioxidant activity of Schiff base ligands using the DPPH scavenging assay. PMC - NIH.

Sources

• 1. Antioxidant activity of glucosamine and its effects on ROS production, Nrf2, and O-GlcNAc expression in HMEC-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High antioxidant and DNA protection activities of N-acetylglucosamine (GlcNAc) and chitobiose produced by exolytic chitinase from Bacillus cereus EW5 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Oxidant and Anti-Diabetes Potential of Water-Soluble Chitosan–Glucose Derivatives Produced by Maillard Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

D-Gluconic acid calcium salt, hydrate proper disposal procedures

Operational Guide: Lifecycle Management and Disposal of D-Gluconic Acid Calcium Salt, Hydrate

As a Senior Application Scientist, I frequently oversee the operational logistics and lifecycle management of laboratory reagents. D-Gluconic acid calcium salt, hydrate—commonly referred to as calcium gluconate hydrate—is a ubiquitous reagent. It serves critical functions ranging from a highly bioavailable calcium source in mammalian cell culture media to a life-saving first-aid antidote for hydrofluoric acid (HF) exposure[1],[2].

While the compound itself is toxicologically benign, its disposal requires strict adherence to physicochemical principles. Proper disposal is not merely about regulatory compliance; it is about environmental stewardship and maintaining the operational integrity of laboratory infrastructure.

Mechanistic Context: Why Controlled Disposal Matters

The causality behind our strict disposal protocols stems from two primary chemical behaviors:

• Biological Oxygen Demand (BOD): The organic gluconate moiety is highly labile and readily metabolized by aquatic microorganisms. Large, uncontrolled releases into wastewater systems can cause localized oxygen depletion, disrupting the ecological balance of municipal water treatment facilities.

• Precipitation Kinetics: Calcium ions ( Ca2+ ) are highly reactive with phosphates ( PO43−​ ), carbonates ( CO32−​ ), and sulfates ( SO42−​ ) commonly found in mixed laboratory liquid waste. Indiscriminate mixing leads to the rapid formation of insoluble precipitates, which can scale, occlude, or permanently damage laboratory plumbing infrastructure.

Physicochemical Profile & Regulatory Classification

Before initiating any disposal workflow, it is imperative to understand the quantitative and regulatory parameters of the substance. Calcium gluconate is generally recognized as safe and is not classified as a hazardous waste under U.S. EPA Resource Conservation and Recovery Act (RCRA) guidelines[3],[4].

Table 1: Quantitative and Regulatory Data for Calcium Gluconate Hydrate

Property / Regulatory Metric	Value / Classification
Chemical Formula	C12​H22​CaO14​⋅xH2​O
Molecular Weight	430.37 g/mol (anhydrous basis)[1]
Aqueous Solubility	~3.5 g/100 mL at 25 °C (Moderate)[1]
EPA RCRA Waste Code	Not listed (Non-hazardous)[3]
OSHA Hazard Class	None identified (per 29 CFR 1910.1200)[4]

Procedural Workflows for Safe Disposal

The following step-by-step methodologies provide self-validating systems for the disposal of calcium gluconate hydrate in various states.

Workflow 1: Disposal of Uncontaminated Solid Hydrate

Unadulterated, expired, or unused solid powder must be managed to prevent nuisance dust generation.

• Consolidation: Gather all solid waste into a chemically compatible, sealable high-density polyethylene (HDPE) container.

• Labeling: Explicitly label the container as "Non-Hazardous Chemical Waste - Calcium Gluconate Solid".

• EHS Transfer: Route the container to your Environmental Health and Safety (EHS) department.

  • Causality: Although non-hazardous, disposing of white chemical powders in standard municipal solid waste frequently triggers false alarms during municipal waste inspections. EHS ensures it is routed to an approved sanitary landfill or commercial chemical incinerator, maintaining regulatory transparency.

Workflow 2: Disposal of Aqueous Solutions

Aqueous solutions of calcium gluconate can typically be disposed of via the laboratory sink, provided they meet specific self-validating criteria.

• Volume Assessment: Ensure the total volume slated for disposal does not exceed local Publicly Owned Treatment Works (POTW) daily discharge limits (typically < 1 Liter per event for high-BOD solutions).

• pH Verification: Measure the solution's pH. It must fall between 6.0 and 8.0. If necessary, titrate with dilute NaOH or HCl .

  • Causality: Discharging solutions outside this pH range can corrode piping and violate environmental discharge permits.

• Self-Validation Check (Precipitation Test): Extract a 5 mL aliquot of the waste solution and mix it with an equal volume of tap water in a clear glass test tube. Observe for 5 minutes.

  • Validation: If the solution remains clear, the calcium concentration is below the threshold for immediate precipitation with local water minerals, confirming it is safe for drain flushing. If it turns cloudy, the solution must be further diluted before disposal.

• Dilution and Flushing: Pour the validated solution down a designated laboratory sink while simultaneously running copious amounts of cold tap water. Continue running the water for a minimum of 60 seconds after the container is empty.

Workflow 3: Disposal of HF-Contaminated Materials

CRITICAL WARNING: Calcium gluconate is the primary neutralizing antidote for Hydrofluoric Acid (HF) burns[2]. Any calcium gluconate gel, solution, or associated PPE that has come into contact with HF is strictly hazardous waste[5].

• Immediate Segregation: Isolate the contaminated materials (spent gel, gloves, wipes) in a chemically resistant, leak-proof hazardous waste container immediately after the first-aid event concludes.

• Hazard Classification: Label the container as "Hazardous Waste - Contains Hydrofluoric Acid (EPA Waste Code U134)"[5].

• EHS Intervention: Do NOT attempt to wash, neutralize, or dilute these materials. Contact EHS for an immediate, priority hazardous waste pickup.

Disposal Decision Architecture

To streamline laboratory operations, refer to the following logical decision tree when determining the appropriate disposal route.

Decision tree for D-Gluconic acid calcium salt hydrate waste disposal.

References

• Title: Calcium Gluconate | C12H22CaO14 | CID 9290 Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Safer Chemical Ingredients List (Low-Priority Substance D-Gluconic Acid) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Hazard Communication Standard: 29 CFR 1910.1200 Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Wastes (U134) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hydroflouric Acid | UMN University Health & Safety [hsrm.umn.edu]
• 3. epa.gov [epa.gov]
• 4. fishersci.com [fishersci.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for D-Gluconic Acid Calcium Salt, Hydrate

As researchers and scientists, our primary commitment is to innovation and discovery. However, the bedrock of successful research is an unwavering dedication to safety. This guide provides essential, field-proven guidance on the proper use of personal protective equipment (PPE) when handling D-Gluconic acid calcium salt, hydrate (commonly known as calcium gluconate). While this compound is not classified as hazardous under the Globally Harmonized System (GHS), a thorough understanding of its properties and adherence to best practices are non-negotiable for ensuring a safe laboratory environment.[1][2][3][4]

Hazard Assessment: Understanding the "Why" Behind the Protection

D-Gluconic acid calcium salt is a white, crystalline solid that is stable under normal conditions.[1][5][6] Its toxicological profile is favorable, with a high oral LD50 in rats (>5000 mg/kg), indicating low acute toxicity.[6][7] The primary risks associated with this chemical are not from inherent toxicity, but from its physical form and handling process.

• Mechanical Irritation: As a fine powder, the dust can cause mild mechanical irritation to the eyes and respiratory tract upon prolonged exposure.[7][8] The goal of PPE here is to prevent this nuisance dust from coming into contact with sensitive tissues.

• Combustible Dust Hazard: While not flammable in its solid bulk form, fine dust particles, when suspended in the air in sufficient concentration, can form a combustible mixture.[3][9] This is a critical consideration in areas where dust can be generated, such as during weighing or transfer operations. Proper handling procedures and PPE are essential to mitigate this risk.

Therefore, our safety strategy is centered on controlling dust and preventing its inhalation or contact with the eyes.

Core PPE Requirements: Your First Line of Defense

Adherence to a consistent PPE policy is the most effective way to mitigate the risks identified above. The following table summarizes the minimum requirements for handling D-Gluconic acid calcium salt, hydrate in a laboratory setting.

Protection Type	Required PPE	Rationale and Expert Insight
Eye & Face Protection	Safety glasses with side-shields or tightly fitting safety goggles.[7][10][11][12]	Causality: The primary risk is from airborne dust particles. Standard prescription glasses are insufficient as they do not protect from particles entering from the sides, top, or bottom. Goggles provide a more complete seal for operations with a high potential for dust generation.
Skin & Body Protection	Standard laboratory coat. Chemical-resistant gloves (e.g., nitrile).	Causality: While not a skin irritant, a lab coat prevents the accumulation of dust on personal clothing, which can be carried outside the lab.[10][11][12] Gloves prevent direct skin contact and are a fundamental component of good laboratory practice.[12][13] Always inspect gloves for tears or punctures before use.[12][13]
Respiratory Protection	Generally not required with adequate ventilation.[5][6]	Causality: In a well-ventilated area, such as under a chemical fume hood or in a lab with a high rate of air exchange, dust concentrations should remain negligible. However, if handling large quantities or if significant dust is unavoidable, a NIOSH-approved particulate respirator (e.g., N95) should be used to prevent inhalation of nuisance dust.[3][12]

Operational Blueprint: A Step-by-Step Workflow for Safe Handling

A self-validating safety protocol involves integrating checks and best practices at every stage of the chemical's lifecycle in the lab. The following workflow diagram illustrates the key stages and associated safety measures.

Caption: Workflow for safe handling of D-Gluconic acid calcium salt, hydrate.

Step-by-Step Guidance

• Preparation: Before any work begins, review the Safety Data Sheet (SDS) and locate emergency equipment like eyewash stations. Don the required PPE as outlined in the table above.[12]

• Handling:

  • Weighing and Transfer: Perform these tasks in a well-ventilated area, such as a chemical fume hood, to control dust.[10] Handle containers carefully to minimize puffing of the powder.

  • During Use: Keep the container tightly closed when not in use to prevent dust from becoming airborne and to protect the material from moisture.[5][6][12]

• Spill Management: In case of a spill, do not use a dry brush, which can create dust clouds. Carefully sweep up the solid material.[1][5] It is good practice to moisten the powder slightly with water to prevent dusting during cleanup.[3] Place the collected material into a sealed, labeled container for disposal.

• Disposal:

  • Chemical Waste: While not typically classified as hazardous waste, all chemical waste must be disposed of according to local and institutional regulations.[14] Collect all solid waste in a clearly labeled, sealed container.

  • Contaminated Materials: Any PPE or materials (e.g., weigh boats, paper towels) contaminated with the chemical should be collected in a sealed bag and disposed of with the chemical waste.[14]

  • PPE Removal: After work is complete, remove PPE carefully to avoid contaminating your skin. Gloves should be removed first, followed by your lab coat. Always wash your hands thoroughly with soap and water after handling any chemical.[12]

Emergency Protocols: Responding Effectively

In the unlikely event of an exposure or emergency, a swift and correct response is crucial.

Exposure Type	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12] Seek medical attention if irritation persists.
Skin Contact	Wash off with soap and plenty of water.[4][12][15] Remove any contaminated clothing.
Inhalation	Move the affected person into fresh air.[12][15] If not breathing, give artificial respiration. Consult a physician if symptoms develop.
Ingestion	Do NOT induce vomiting. Rinse mouth thoroughly with water.[12][15] Never give anything by mouth to an unconscious person.
Fire	The material is combustible but not highly flammable.[3] Use an extinguisher appropriate for the surrounding fire, such as water spray, dry chemical, or carbon dioxide.[3][5][12] Firefighters should wear self-contained breathing apparatus.[5][12]

By integrating these expert-validated protocols into your daily laboratory operations, you create a robust and self-validating safety system. This ensures not only your personal well-being but also the integrity of your research.

References

• Fisher Scientific. (2023, September 27). Safety Data Sheet: D-Gluconic acid, calcium salt.
• ChemicalBook. (2025, July 5). Chemical Safety Data Sheet MSDS / SDS - CALCIUM GLUCONATE MONOHYDRATE.
• Medline. (2022, March 28). Calcium Gluconate in Sodium Chloride Injection Safety Data Sheet.
• CDH Fine Chemical. (n.d.). Calcium Gluconate Monohydrate CAS No 18016-24-5 Safety Data Sheet.
• Genera Inc. (n.d.). Calcium Gluconate - Material Safety Data Sheet (MSDS).
• Cayman Chemical. (2025, June 2). 2-keto D-Gluconic Acid (calcium salt) - Safety Data Sheet.
• Carl ROTH. (2024, March 4). Safety Data Sheet: D-Gluconic acid calcium salt monohydrate.
• Fagron. (n.d.). Calcium D-gluconate monohydrate, Ph. Eur., for injection Safety Data Sheet.
• Fisher Scientific. (2024, January 26). Safety Data Sheet: Calcium D-gluconate monohydrate.
• Fresenius Kabi USA. (2024, March 18). Calcium Gluconate in Sodium Chloride Injection Safety Data Sheet.
• Fisher Scientific. (2009, September 26). Safety Data Sheet: D-Gluconic acid, calcium salt.
• National Center for Biotechnology Information. (2024, February 28). Calcium Gluconate. In StatPearls.
• BenchChem. (n.d.). Proper Disposal of Calcium Gluconate in a Laboratory Setting.
• Caesar & Loretz GmbH. (2012, October 4). CALCIUM GLUCONATE MONOHYDRATE PH. EUR. Factsheet.
• RxList. (n.d.). Calcium Gluconate (Calcium Gluconate): Side Effects, Uses, Dosage, Interactions, Warnings.
• WG Critical Care. (2025, May 14). Calcium Gluconate in Sodium Chloride Injection Safety Data Sheet.
• International Programme on Chemical Safety. (n.d.). ICSC 1736 - CALCIUM GLUCONATE.
• Fresenius Kabi Canada. (2020, January 9). CALCIUM GLUCONATE INJECTION, USP 10% Prescribing Information.
• Aldrich. (2025, September 13). Aldrich 578940 - SAFETY DATA SHEET.
• Merck Millipore. (2025, December 31). SAFETY DATA SHEET.
• Science Interactive. (n.d.). Safety Data Sheet: Calcium Gluconate, Monohydrate.
• U.S. Environmental Protection Agency. (n.d.). SAFETY DATA SHEET.
• Santa Cruz Biotechnology. (n.d.). D-Gluconic Acid, Potassium Salt Safety Data Sheet.
• Ricca Chemical Company. (2026, January 10). Safety Data Sheet.

Sources

• 1. fishersci.ie [fishersci.ie]
• 2. carlroth.com [carlroth.com]
• 3. ICSC 1736 - CALCIUM GLUCONATE [inchem.org]
• 4. scienceinteractive.com [scienceinteractive.com]
• 5. fishersci.pt [fishersci.pt]
• 6. fishersci.com [fishersci.com]
• 7. editor.fresenius-kabi.us [editor.fresenius-kabi.us]
• 8. wgcriticalcare.com [wgcriticalcare.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. medline.com [medline.com]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. chemicalbull.com [chemicalbull.com]